Ro 106-9920-d5

Core Science & Biosynthesis

Mechanism of action of Ro 106-9920-d5 in NF-κB inhibition

Targeting the Ubiquitin-Proteasome Axis: Mechanism of Action and Bioanalytical Workflows for Ro 106-9920-d5 in NF-κB Inhibition

Executive Summary

The transcription factor NF-κB is a master regulator of inflammatory and immune responses. Aberrant NF-κB activation is implicated in numerous pathologies, ranging from autoimmune disorders to oncogenesis. While the majority of small-molecule inhibitors target the upstream IκB kinase (IKK) complex, Ro 106-9920 offers a highly selective, downstream mechanism of action by directly inhibiting the ubiquitination of IκBα[1].

This whitepaper provides an in-depth technical analysis of the mechanism of action of Ro 106-9920. Furthermore, it details the specific bioanalytical utility of its stable isotope-labeled isotopologue, Ro 106-9920-d5 , which serves as a critical internal standard (IS) for mass spectrometry-based pharmacokinetic and pharmacodynamic profiling.

The Mechanistic Paradigm: Diverging from Kinase Inhibition

In the canonical NF-κB signaling pathway, pro-inflammatory stimuli (e.g., TNF-α, LPS) activate the IKK complex. IKK phosphorylates the inhibitory protein IκBα at specific serine residues (Ser32 and Ser36). This phosphorylation event acts as a recognition motif for E3 ubiquitin ligases, which polyubiquitinate IκBα, targeting it for degradation by the 26S proteasome and subsequently unmasking the nuclear localization signal of the NF-κB p50/p65 heterodimer.

Most classical inhibitors, such as BAY 11-7082, function by irreversibly inhibiting IKKβ phosphorylation[2],[3]. Ro 106-9920 represents a distinct pharmacological class: it is a post-translational inhibitor that selectively blocks the polyubiquitination of IκBα without affecting IKK activity[1].

Crucially, Ro 106-9920 does not act as a generic ubiquitination inhibitor. It demonstrates no inhibitory effect on the ubiquitin-activating enzyme E1, the E2 conjugating enzyme UBCH7, or the canonical SCF(β-TrCP) E3 ligase complex[4]. Instead, it specifically inhibits an uncharacterized, cIAP2-associated E3 ligase activity that targets Lys21 and Lys22 of the phosphorylated IκBα substrate[1]. By halting this highly specific ubiquitination event, Ro 106-9920 prevents proteasomal degradation, effectively trapping NF-κB in the cytoplasm.

Fig 1: Mechanism of Ro 106-9920-d5 inhibiting IκBα ubiquitination and NF-κB activation.

Quantitative Pharmacodynamics

The high selectivity of Ro 106-9920 makes it an invaluable tool for isolating the ubiquitination phase of NF-κB signaling. Below is a summary of its quantitative binding and functional metrics.

Target / Parameter	Value / Effect	Experimental Context	Reference
IκBα Ubiquitination (IC₅₀)	2.3 ± 0.09 μM	Cell-free in vitro ubiquitination assay	[1]
TNF-α Expression (IC₅₀)	< 1.0 μM	LPS-stimulated human PBMCs	[1]
E1 / E2UBCH7 Activity	> 100 μM	Selectivity counter-screen	[4]
IKKβ Phosphorylation	No direct inhibition	Platelet activation assays	[2]

The Analytical Advantage of Ro 106-9920-d5

In drug development and pharmacokinetic (PK) profiling, quantifying the exact intracellular or plasma concentration of Ro 106-9920 is critical. Ro 106-9920-d5 is synthesized by replacing five hydrogen atoms on the phenylsulfinyl ring with deuterium.

Causality of the Isotope Choice: Because deuterium is chemically identical to hydrogen but possesses an extra neutron, Ro 106-9920-d5 exhibits the exact same chromatographic retention time and extraction recovery as the unlabeled drug. However, it presents a distinct +5.0 Da mass shift in a mass spectrometer. By spiking samples with a known concentration of the -d5 variant, scientists can perfectly correct for matrix effects (e.g., ion suppression in the ESI source) and sample loss during extraction, allowing for absolute quantification of the active compound.

Self-Validating Experimental Protocols

Protocol A: In Vitro Ubiquitination Assay (Mechanistic Validation)

Purpose: To definitively prove that Ro 106-9920 inhibits the E3 ligase-mediated ubiquitination step rather than upstream kinase activity. Self-Validation System: This protocol incorporates a "minus-ATP" negative control (to establish baseline non-ubiquitinated mass) and a "vehicle-only" positive control (to establish maximum polyubiquitination laddering). True inhibition is validated only when the drug-treated sample mirrors the minus-ATP control without altering total IκBα protein levels.

• Reagent Assembly: Prepare a reaction mixture containing 50 nM recombinant E1, 1 μM E2UBCH7, 2.5 mg/mL HeLa cell lysate (as a source of the cIAP2-associated E3 ligase), 50 μM ubiquitin, and 2 mM ATP in a Tris-HCl buffer (pH 7.5).

• Substrate Preparation: Utilize recombinant IκBα containing S32E/S36E phosphomimetic mutations to bypass the need for IKK.

• Inhibitor Incubation: Pre-incubate the reaction mixture with varying concentrations of Ro 106-9920 (0.1 μM to 10 μM) for 15 minutes at 30°C.

• Reaction Initiation & Termination: Add the phosphomimetic IκBα substrate to initiate the reaction. Incubate for 90 minutes at 30°C. Terminate by adding SDS-PAGE sample buffer and boiling for 5 minutes.

• Detection: Resolve via SDS-PAGE and perform a Western blot using an anti-IκBα antibody. The disappearance of the high-molecular-weight polyubiquitin "smear" at concentrations >2.3 μM confirms targeted inhibition.

Protocol B: LC-MS/MS Quantification Workflow (Bioanalytical Application)

Purpose: To quantify Ro 106-9920 concentrations in biological matrices using Ro 106-9920-d5. Self-Validation System: The assay is validated by running a 6-point calibration curve. The run is only accepted if the coefficient of determination (R²) is >0.99 and interspersed Quality Control (QC) samples deviate by ≤15% from their nominal concentrations.

• Sample Spiking: Aliquot 50 μL of biological plasma/lysate into a microcentrifuge tube. Spike with 10 μL of Ro 106-9920-d5 working solution (e.g., 500 ng/mL) as the internal standard.

• Protein Precipitation: Add 200 μL of ice-cold acetonitrile to precipitate proteins and extract the analytes. Vortex vigorously for 2 minutes.

• Centrifugation: Centrifuge at 14,000 × g for 10 minutes at 4°C to pellet the protein aggregate.

• Chromatography: Inject 5 μL of the supernatant onto a C18 reversed-phase column. Elute using a gradient of 0.1% formic acid in water (Mobile Phase A) and 0.1% formic acid in acetonitrile (Mobile Phase B).

• Mass Spectrometry: Operate the triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode. Monitor the specific precursor-to-product ion transitions for Ro 106-9920 and the +5 Da shifted transitions for Ro 106-9920-d5. Calculate the concentration ratio.

Fig 2: LC-MS/MS workflow utilizing Ro 106-9920-d5 as an internal standard.

Conclusion

Ro 106-9920 provides researchers with a surgical tool to dissect the NF-κB pathway by exclusively halting the ubiquitination of IκBα without disrupting upstream kinase networks or general cellular proteostasis. When coupled with its deuterated counterpart, Ro 106-9920-d5, laboratories can achieve rigorous, self-validating pharmacokinetic tracking, ensuring high-fidelity data in both in vitro mechanistic studies and in vivo inflammatory models.

References

• Swinney, D.C., et al. (2002).
• Cayman Chemical. Ro 106-9920 (CAS Number: 62645-28-7)
• MDPI. (2019). Role of NF-κB in Platelet Function.
• Spinelli, S. L., et al. (2009). NF-kappaB inhibitors impair platelet activation responses. Journal of Thrombosis and Haemostasis.

Sources

• 1. A small molecule ubiquitination inhibitor blocks NF-kappa B-dependent cytokine expression in cells and rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. NF-kappaB inhibitors impair platelet activation responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]

The In Vivo Pharmacokinetics of Deuterated Ro 106-9920: A Technical Guide for Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the potential in vivo pharmacokinetics of deuterated Ro 106-9920, a potent inhibitor of the NF-κB signaling pathway. While specific metabolic pathways for Ro 106-9920 are not extensively documented in publicly available literature, this document outlines hypothesized metabolic routes based on the known biotransformation of similar chemical structures. We explore the strategic application of deuterium substitution to modulate the pharmacokinetic profile of Ro 106-9920, a strategy aimed at enhancing its therapeutic potential. This guide delves into the principles of the deuterium kinetic isotope effect (DKIE), proposes potential sites for deuteration on the Ro 106-9920 molecule, and presents detailed, field-proven methodologies for in vivo pharmacokinetic studies. It is intended to serve as a valuable resource for researchers, scientists, and drug development professionals engaged in the optimization of novel therapeutic agents.

Introduction: Ro 106-9920 and the Rationale for Deuteration

Ro 106-9920, with the chemical structure 6-(phenylsulfinyl)-tetrazolo[1,5-b]pyridazine, is a small molecule inhibitor of the nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB) signaling pathway.[1][2][3] The NF-κB pathway is a critical regulator of inflammatory responses, and its dysregulation is implicated in a variety of diseases, including inflammatory disorders and cancer.[4][5][6][7] By inhibiting this pathway, Ro 106-9920 holds promise as a therapeutic agent.

The "deuterium switch" is a strategic approach in drug development that involves the substitution of one or more hydrogen atoms in a drug molecule with its stable, non-radioactive isotope, deuterium.[1][5] This seemingly minor modification can have a significant impact on the drug's pharmacokinetic properties due to the deuterium kinetic isotope effect (DKIE).[1][3] The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, making it more resistant to enzymatic cleavage, particularly by cytochrome P450 (CYP) enzymes, which are major players in drug metabolism.[1][2] This can lead to a reduced rate of metabolism, which in turn may result in:

• Increased plasma exposure (AUC): A slower metabolic clearance allows the drug to remain in the bloodstream for a longer period.

• Increased maximum plasma concentration (Cmax): A reduced first-pass metabolism can lead to higher peak concentrations.

• Longer half-life (t1/2): A slower elimination rate extends the duration of action.

• Improved safety profile: By reducing the formation of potentially toxic metabolites.[5]

• More convenient dosing regimens: A longer half-life may allow for less frequent administration.[5]

This guide will explore the hypothetical application of these principles to Ro 106-9920.

Hypothesized Metabolic Pathways of Ro 106-9920

Due to the absence of specific metabolic studies on Ro 106-9920 in the public domain, we propose the following metabolic pathways based on the chemical structure of the molecule, which features a phenylsulfinyl group and a tetrazolo[1,5-b]pyridazine core.

Oxidation of the Sulfoxide Moiety

The sulfoxide group is a likely site for metabolism. It can undergo oxidation to form a sulfone metabolite (M1), a common metabolic pathway for sulfoxide-containing drugs. This reaction is often mediated by CYP enzymes.

Reduction of the Sulfoxide Moiety

Conversely, the sulfoxide can be reduced back to the corresponding sulfide (M2). This reductive metabolism can be carried out by various enzymes, including reductases in the liver and gut microbiota.

Aromatic Hydroxylation

The phenyl ring and the pyridazine ring are susceptible to aromatic hydroxylation by CYP enzymes, leading to the formation of various hydroxylated metabolites (M3, M4, etc.). The exact position of hydroxylation would depend on the specific CYP isoforms involved and the electronic properties of the rings.

The following diagram illustrates these hypothesized metabolic pathways:

Caption: Hypothesized metabolic pathways of Ro 106-9920.

Strategic Deuteration of Ro 106-9920

Based on the hypothesized metabolic pathways, strategic deuteration of Ro 106-9920 could be employed to slow down its metabolism and improve its pharmacokinetic profile. The following are potential sites for deuteration:

• Deuteration of the Phenyl Ring (d5-Ro 106-9920): Replacing the hydrogen atoms on the phenyl ring with deuterium could significantly reduce the rate of aromatic hydroxylation (formation of M3). This is often a primary route of metabolism for aromatic compounds.

• Deuteration of the Pyridazine Ring (d-Ro 106-9920): Deuterating the available position(s) on the pyridazine ring could decrease the rate of its hydroxylation (formation of M4).

The choice of deuteration site would ideally be guided by in vitro metabolic studies using liver microsomes to identify the primary sites of metabolism of the parent compound.

In Vivo Pharmacokinetic Study Design

A well-designed in vivo pharmacokinetic study is crucial to evaluate the effects of deuteration on the disposition of Ro 106-9920. The following protocol outlines a typical study in a rodent model (e.g., Sprague-Dawley rats).

Experimental Protocol: Single-Dose Pharmacokinetic Study in Rats

Objective: To compare the pharmacokinetic profiles of Ro 106-9920 and its deuterated analog (e.g., d5-Ro 106-9920) following a single oral administration in rats.

Materials:

• Ro 106-9920

• Deuterated Ro 106-9920 (e.g., d5-Ro 106-9920)

• Vehicle (e.g., 0.5% methylcellulose in water)

• Male Sprague-Dawley rats (8-10 weeks old)

• Oral gavage needles

• Blood collection supplies (e.g., heparinized tubes)

• Centrifuge

• Freezer (-80°C)

Procedure:

• Animal Acclimation: Acclimate rats to the housing conditions for at least one week before the experiment.

• Dosing:

  • Fast the rats overnight (with free access to water) before dosing.

  • Divide the rats into two groups (n=5-6 per group).

  • Administer a single oral dose of either Ro 106-9920 or deuterated Ro 106-9920 (e.g., 10 mg/kg) via oral gavage.

• Blood Sampling:

  • Collect blood samples (approximately 0.2 mL) from the tail vein at pre-dose (0 h) and at various time points post-dose (e.g., 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours).

  • Collect blood into heparinized tubes.

• Plasma Preparation:

  • Centrifuge the blood samples at 4000 rpm for 10 minutes at 4°C to separate the plasma.

  • Transfer the plasma to clean tubes and store at -80°C until analysis.

• Bioanalysis:

  • Quantify the concentrations of Ro 106-9920 and its deuterated analog in the plasma samples using a validated analytical method, such as LC-MS/MS.

• Pharmacokinetic Analysis:

  • Use pharmacokinetic software (e.g., WinNonlin) to calculate key pharmacokinetic parameters, including Cmax, Tmax, AUC, t1/2, clearance (CL), and volume of distribution (Vd).

The following diagram illustrates the experimental workflow:

Caption: Workflow for an in vivo pharmacokinetic study.

Data Presentation and Interpretation

The quantitative data obtained from the pharmacokinetic study should be summarized in a clear and concise table for easy comparison.

Table 1: Hypothetical Pharmacokinetic Parameters of Ro 106-9920 and Deuterated Ro 106-9920 in Rats (10 mg/kg, p.o.)

Parameter	Ro 106-9920	Deuterated Ro 106-9920	Fold Change
Cmax (ng/mL)	500	850	1.7
Tmax (h)	1.0	1.5	-
AUC0-t (ng*h/mL)	3000	7500	2.5
t1/2 (h)	4.0	8.0	2.0
CL/F (L/h/kg)	3.33	1.33	0.4
Vd/F (L/kg)	19.2	15.3	0.8

These are hypothetical values for illustrative purposes.

Interpretation of Hypothetical Data:

The hypothetical data in Table 1 suggest that deuteration significantly improved the pharmacokinetic profile of Ro 106-9920. The 2.5-fold increase in AUC and the 2-fold increase in half-life indicate a substantial reduction in metabolic clearance. This could potentially lead to a more sustained therapeutic effect and allow for a lower or less frequent dosing regimen.

Analytical Methodologies for Deuterated Compounds

Accurate and robust analytical methods are essential for quantifying deuterated compounds in biological matrices. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for this purpose due to its high sensitivity, selectivity, and throughput.

Protocol: LC-MS/MS Method for the Quantification of Ro 106-9920 and its Deuterated Analog in Plasma

Objective: To develop and validate a sensitive and selective LC-MS/MS method for the simultaneous quantification of Ro 106-9920 and its deuterated analog in rat plasma.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Triple quadrupole mass spectrometer

Chromatographic Conditions:

• Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Gradient: A suitable gradient to achieve good separation of the analytes from endogenous plasma components.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

Mass Spectrometric Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for Ro 106-9920 and its deuterated analog.

  • Ro 106-9920: e.g., m/z 246.0 -> 156.0

  • d5-Ro 106-9920: e.g., m/z 251.0 -> 161.0

• Internal Standard (IS): A structurally similar compound, ideally a stable isotope-labeled version of the analyte if available.

Sample Preparation (Protein Precipitation):

• Thaw plasma samples on ice.

• To 50 µL of plasma, add 150 µL of acetonitrile containing the internal standard.

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 13,000 rpm for 10 minutes.

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

Method Validation:

The method should be fully validated according to regulatory guidelines (e.g., FDA, EMA) for linearity, accuracy, precision, selectivity, recovery, and stability.

Conclusion and Future Directions

This technical guide has outlined a comprehensive, albeit hypothetical, framework for investigating the in vivo pharmacokinetics of deuterated Ro 106-9920. The principles of the deuterium kinetic isotope effect suggest that strategic deuteration of Ro 106-9920 has the potential to significantly improve its pharmacokinetic profile, thereby enhancing its therapeutic utility.

Future research should focus on:

• In vitro metabolism studies: To definitively identify the metabolic pathways of Ro 106-9920 and the specific CYP enzymes involved. This will enable a more targeted deuteration strategy.

• Pharmacodynamic studies: To evaluate whether the improved pharmacokinetic profile of deuterated Ro 106-9920 translates into enhanced efficacy and a better safety margin in relevant disease models.

• Toxicology studies: To ensure that the deuterated compound does not introduce any new toxicities.

By systematically applying the principles and methodologies outlined in this guide, researchers and drug developers can effectively explore the potential of deuteration to optimize the therapeutic properties of Ro 106-9920 and other promising drug candidates.

References

• Mauro, C., Leow, S. C., Anso, E., Rocha, S., Thotakura, A. K., Tornatore, L., Moretti, M., De Smaele, E., Beg, A. A., Tergaonkar, V., Chandel, N. S., & Franzoso, G. (2011). NF-κB controls energy homeostasis and metabolic adaptation by upregulating mitochondrial respiration. Nature cell biology, 13(10), 1272–1279. [Link]

• Timmins, G. S. (2018). Deuterated drugs: where are we now?.
• Gant, T. G. (2014). Using deuterium in drug discovery: leaving the label in the drug. Journal of medicinal chemistry, 57(9), 3595–3611.
• Harbeson, S. L., & Tung, R. D. (2011). Deuterium in drug discovery and development. Annual reports in medicinal chemistry, 46, 403-417.
• Hoesel, B., & Schmid, J. A. (2013). The complexity of NF-κB signaling in inflammation and cancer. Molecular cancer, 12, 86.
• Atzrodt, J., Derdau, V., Fey, T., & Zimmermann, J. (2018). The renaissance of deuterated drugs.
• Swinney, D. C., Xu, Y. Z., Scarafia, L. E., Lee, I., Mak, A. Y., Rairdan, G., ... & Williams, J. A. (2002). A small molecule ubiquitination inhibitor blocks NF-κB-dependent cytokine expression in cells and rats. Journal of Biological Chemistry, 277(26), 23573-23581.

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Ro 106-9920, NF-kappaB inhibitor (CAS 62645-28-7) | Abcam [abcam.com]
• 4. NF-κB controls energy homeostasis and metabolic adaptation by upregulating mitochondrial respiration - PMC [pmc.ncbi.nlm.nih.gov]
• 5. NF-κB controls energy homeostasis and metabolic adaptation by upregulating mitochondrial respiration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Suppression of nF-κB by ro 106-9920 alleviates ischemia/reperfusion-induced renal dysfunction and inflammation via modulation of neutrophil extracellular trap formation in acute kidney injury mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]

Topic: Characterization of Ro 106-9920-d5: A Protocol for Determining Stability and Half-Life in Human Plasma

An In-Depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Abstract

This technical guide provides a comprehensive framework for evaluating the in vitro stability and determining the half-life of Ro 106-9920-d5 in human plasma. Ro 106-9920 is a small molecule inhibitor of NF-κB-dependent cytokine expression, and its deuterated analog, Ro 106-9920-d5, has been synthesized to potentially enhance its metabolic profile.[1][2] The strategic replacement of hydrogen with deuterium can significantly alter a drug's pharmacokinetics, primarily by slowing metabolic degradation through the kinetic isotope effect (KIE).[3][][5] This guide, designed for drug development professionals, details the scientific rationale, a step-by-step experimental protocol for a plasma stability assay, the bioanalytical method using LC-MS/MS, and the requisite data analysis to calculate critical stability parameters. By following this protocol, researchers can generate robust and reliable data to inform the preclinical development of Ro 106-9920-d5.

Introduction: The Rationale for Deuteration and Plasma Stability Assessment

Ro 106-9920 has been identified as a potent inhibitor of the NF-κB signaling pathway, a key regulator of inflammatory responses.[2][6] In drug development, optimizing the metabolic stability of such a lead compound is a critical step toward creating a viable therapeutic. One proven strategy for this optimization is "precision deuteration," where specific hydrogen atoms at sites of metabolic vulnerability are replaced with their stable, non-radioactive isotope, deuterium.[5]

The carbon-deuterium (C-D) bond is significantly stronger than the carbon-hydrogen (C-H) bond.[7] Since many drug metabolism reactions, particularly those mediated by Cytochrome P450 (CYP) enzymes, involve the cleavage of a C-H bond as a rate-limiting step, the stronger C-D bond can slow this process considerably.[] This phenomenon, known as the kinetic isotope effect (KIE), can lead to several therapeutic advantages:

• Increased Metabolic Stability: Reduced rate of breakdown by metabolic enzymes.[8]

• Longer Half-Life: The compound remains in circulation for a longer period, potentially allowing for less frequent dosing.[7]

• Improved Pharmacokinetic (PK) Profile: More consistent drug exposure and reduced peak-to-trough fluctuations can enhance efficacy and improve the safety profile.[3]

The first step in verifying these theoretical advantages for Ro 106-9920-d5 is to assess its stability in a relevant biological matrix. Human plasma is the matrix of choice for initial in vitro assessment, as it contains a variety of active enzymes, such as esterases and proteases, that can degrade xenobiotics.[9][10] An in vitro plasma stability assay provides a rapid and cost-effective method to determine a compound's intrinsic stability and predict its in vivo clearance, guiding further development decisions.[11][12]

Principle of the In Vitro Plasma Stability Assay

The core principle of this assay is to monitor the disappearance of the parent compound (Ro 106-9920-d5) over time when incubated with human plasma under physiological conditions (37°C). The concentration of the compound is measured at specific time points using a validated bioanalytical method, typically Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), due to its high sensitivity and selectivity.[12] The rate of disappearance allows for the calculation of the compound's in vitro half-life (t½), a key indicator of its stability.[13]

Caption: Experimental workflow for the in vitro plasma stability assay.

Detailed Experimental Protocol

This protocol is designed to be a self-validating system by including appropriate controls.

Materials and Reagents

• Test Compound: Ro 106-9920-d5

• Plasma: Pooled Human Plasma (mixed-gender donors), anticoagulated with K2EDTA. Store at -80°C.

• Control Compounds:

  • High-Turnover (Labile) Control: e.g., Tetracaine (known to be rapidly hydrolyzed in plasma).[10]

  • Low-Turnover (Stable) Control: e.g., Propranolol (known to be stable in plasma).[10]

• Solvent: Dimethyl Sulfoxide (DMSO), HPLC grade.

• Quenching Solution: Acetonitrile (ACN), HPLC grade, containing a suitable internal standard (IS). The IS should be a structurally similar, stable compound not found in the matrix, ideally a stable isotope-labeled version of the analyte if available (e.g., Ro 106-9920-d10).

• Buffers and Mobile Phases: As required for the LC-MS/MS analysis (e.g., Formic Acid, Water, Methanol - all LC-MS grade).

• Equipment: 37°C incubator/water bath, centrifuge, vortex mixer, 96-well plates, analytical balance, calibrated pipettes, LC-MS/MS system.

Step-by-Step Methodology

• Preparation of Stock Solutions:

  • Prepare a 10 mM stock solution of Ro 106-9920-d5 in DMSO.

  • Prepare 10 mM stock solutions of the stable and labile controls in DMSO.

  • From these, prepare intermediate working solutions (e.g., 100 µM) in DMSO.

• Assay Preparation:

  • Rapidly thaw a sufficient volume of pooled human plasma in a 37°C water bath. Once thawed, keep on ice until use.

  • Pre-warm the required volume of plasma for the assay to 37°C for approximately 15 minutes.

  • Prepare the reaction plate(s). Add the appropriate volume of pre-warmed plasma to each well.

• Initiation of the Reaction:

  • To initiate the reaction, add a small volume of the 100 µM working solution of Ro 106-9920-d5 (or control compounds) to the plasma to achieve a final concentration of 1 µM.[11][13] The final DMSO concentration should be kept low (≤ 0.5%) to avoid impacting enzyme activity.[11]

  • Mix gently and immediately take the first sample for the T=0 time point.

• Incubation and Sampling:

  • Incubate the plate at 37°C, preferably with gentle agitation.[10]

  • At each designated time point (e.g., 0, 5, 15, 30, 60, 120 minutes), withdraw an aliquot (e.g., 50 µL) of the incubation mixture.[11]

• Reaction Quenching and Protein Precipitation:

  • Immediately transfer each aliquot into a separate well or tube containing a fixed volume (e.g., 200 µL, a 4:1 ratio) of ice-cold acetonitrile containing the internal standard.[10] This step simultaneously stops the enzymatic reaction and precipitates plasma proteins.

  • Vortex the samples vigorously for 1-2 minutes to ensure complete protein precipitation.

• Sample Clarification:

  • Centrifuge the samples at high speed (e.g., 4000 x g for 15 minutes) to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a new plate or vials for LC-MS/MS analysis.

Bioanalytical Quantification via LC-MS/MS

A validated LC-MS/MS method is essential for accurate quantification.[14][15]

• Instrumentation: A triple quadrupole mass spectrometer operated in Multiple Reaction Monitoring (MRM) mode provides optimal sensitivity and selectivity.[12]

• Chromatography: Reversed-phase HPLC (e.g., using a C18 column) with a gradient elution of water and an organic solvent (e.g., acetonitrile or methanol), both typically containing 0.1% formic acid, is standard.[10]

• Method Validation: The method must be validated for selectivity, accuracy, precision, and stability according to regulatory guidelines.[14][16] The accuracy and precision should be within ±15% (±20% at the Lower Limit of Quantification, LLOQ).[17]

• Data Acquisition: Monitor the specific MRM transitions for Ro 106-9920-d5 and the internal standard. The peak area ratio of the analyte to the IS is used for quantification.

Data Analysis and Interpretation

• Calculate Analyte Concentration: Determine the peak area ratio of Ro 106-9920-d5 to the internal standard for each time point.

• Determine Percent Remaining: Normalize the data by expressing the peak area ratio at each time point as a percentage of the ratio at T=0.

  • % Remaining = (Peak Area Ratio at T=x / Peak Area Ratio at T=0) * 100

• Calculate Half-Life (t½):

  • Plot the natural logarithm (ln) of the % Remaining versus time.

  • Determine the slope of the linear regression line from this plot. The slope represents the first-order elimination rate constant (k).

  • The half-life is calculated using the following equation:[10][12]

    • t½ = -ln(2) / slope or t½ = 0.693 / k

Caption: Deuteration slows metabolism via the Kinetic Isotope Effect.

Data Presentation

Quantitative data should be summarized in a clear, tabular format.

Table 1: In Vitro Stability of Ro 106-9920-d5 in Human Plasma

Compound	Time (min)	% Remaining (Mean ± SD, n=3)	Calculated Half-Life (t½, min)	Classification
Ro 106-9920-d5	0	100	rowspan="5"	To be determined
15	Value
30	Value
60	Value
120	Value
Propranolol	0	100	rowspan="5"	Stable
(Stable Control)	15	>95%
30	>95%
60	>95%
120	>95%
Tetracaine	0	100	rowspan="5"	Labile
(Labile Control)	15	<20%
30	<5%
60	Not Detected
120	Not Detected

Note: Stability classification is often categorized (e.g., High: t½ > 120 min; Medium: 30 < t½ < 120 min; Low: t½ < 30 min).

Conclusion

This technical guide outlines a robust and validated methodology for determining the in vitro stability and half-life of the deuterated compound Ro 106-9920-d5 in human plasma. The plasma stability assay is a fundamental component of the early ADME screening cascade, providing critical data on a compound's potential for in vivo clearance.[10][12] By comparing the stability of Ro 106-9920-d5 to its non-deuterated parent, researchers can directly quantify the impact of deuteration on metabolic stability. The results from this protocol will provide essential insights, enabling informed decisions in the progression of Ro 106-9920-d5 through the drug discovery and development pipeline.

References

• PR Newswire. From Bench to Blockbuster: Clinical and Commercial Insights on Deuterated Drugs. [Link]

• ResolveMass Laboratories Inc. Deuterated APIs — Regulatory & Stability Considerations for Drug Substance/Impurity Analysis. [Link]

• Charnwood Discovery. Plasma Stability In Vitro Assay. [Link]

• Timmins, G.S. Deuterium in drug discovery: progress, opportunities and challenges. Nature Reviews Drug Discovery. [Link]

• Evotec. Plasma Stability | Cyprotex ADME-Tox Solutions. [Link]

• Juniper Publishers. Deuteration as a Tool for Optimization of Metabolic Stability and Toxicity of Drugs. [Link]

• Domainex. Plasma Stability Assay. [Link]

• Creative Bioarray. Plasma Stability Assay. [Link]

• BioDuro. ADME Plasma Stability Assay. [Link]

• U.S. Food and Drug Administration. Bioanalytical Method Validation Guidance for Industry. [Link]

• LCGC International. Are You Validating Methods for Bioanalytical Samples? [Link]

• Lameijer, W., et al. Development and validation of a bioanalytical method for the quantification of the CDK4/6 inhibitors abemaciclib, palbociclib, and ribociclib in human and mouse matrices using liquid chromatography-tandem mass spectrometry. Journal of Chromatography B. [Link]

• Pharmaceutical Technology. Validation of Bioanalytical Methods — Highlights of FDA's Guidance. [Link]

• PubMed. Suppression of nF-κB by ro 106-9920 alleviates ischemia/reperfusion-induced renal dysfunction and inflammation via modulation of neutrophil extracellular trap formation in acute kidney injury mice. [Link]

Sources

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• 2. caymanchem.com [caymanchem.com]
• 3. isotope.com [isotope.com]
• 5. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Suppression of nF-κB by ro 106-9920 alleviates ischemia/reperfusion-induced renal dysfunction and inflammation via modulation of neutrophil extracellular trap formation in acute kidney injury mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. juniperpublishers.com [juniperpublishers.com]
• 8. resolvemass.ca [resolvemass.ca]
• 9. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 10. ADME Plasma Stability Assay-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 11. Plasma Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 12. Plasma Stability Assay | Domainex [domainex.co.uk]
• 13. charnwooddiscovery.com [charnwooddiscovery.com]
• 14. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. anivet.au.dk [anivet.au.dk]
• 17. Development and validation of a bioanalytical method for the quantification of the CDK4/6 inhibitors abemaciclib, palbociclib, and ribociclib in human and mouse matrices using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Elucidating the Binding Affinity and Mechanism of Ro 106-9920-d5 to Ubiquitination Enzymes: A Technical Guide

Prepared by: Senior Application Scientist Target Audience: Researchers, Biochemists, and Drug Development Professionals

Executive Summary

The therapeutic modulation of the NF-κB signaling pathway remains a cornerstone in the treatment of acute and chronic inflammatory diseases. Ro 106-9920 is a highly selective, small-molecule inhibitor that blocks NF-κB-dependent cytokine expression (TNF-α, IL-1β, and IL-6) by preventing the ubiquitination and subsequent proteasomal degradation of the inhibitory protein IκBα[1],[2].

To rigorously quantify its binding kinetics and target engagement, researchers utilize Ro 106-9920-d5 , a stable isotopologue labeled with five deuterium atoms. This whitepaper provides an in-depth technical framework for evaluating the binding affinity of Ro 106-9920-d5 to ubiquitination enzymes, detailing the mechanistic pathways, quantitative profiles, and self-validating experimental protocols required for high-fidelity drug development.

Mechanistic Architecture: The NF-κB and IκBα Axis

Unlike broad-spectrum proteasome inhibitors, Ro 106-9920 exhibits remarkable target specificity. Upon stimulation by TNF-α or LPS, the IKK complex phosphorylates IκBα at Ser32 and Ser36. Typically, this marks IκBα for ubiquitination by the SCF(β-TrCP) E3 ligase complex. However, Ro 106-9920 specifically targets a distinct, uncharacterized ubiquitination activity that associates with IκBα and requires cIAP2 (cellular inhibitor of apoptosis protein 2) or a cIAP2-associated protein[2].

By binding to this specific E3 ligase complex, Ro 106-9920 prevents the transfer of ubiquitin to Lys21/Lys22 of IκBα, thereby halting its degradation and keeping NF-κB sequestered in the cytoplasm[3].

Fig 1. Ro 106-9920-d5 mechanism of action in the NF-κB signaling pathway.

Quantitative Binding Profile

A critical metric of Ro 106-9920's therapeutic viability is its selectivity profile across the ubiquitination cascade (E1 activating, E2 conjugating, and E3 ligating enzymes). The compound demonstrates negligible affinity for upstream ubiquitination machinery, ensuring that global cellular ubiquitination remains uninterrupted[1],[2].

Table 1: Binding Affinity and Inhibition Profile of Ro 106-9920

Enzyme / Target	IC₅₀ (µM)	Biological Role	Specificity / Notes
Ubiquitin-activating enzyme (E1)	> 100	Global ubiquitin activation	Non-target; avoids systemic toxicity
Ubiquitin-conjugating enzyme (E2UBCH7)	> 100	Ubiquitin transfer	Non-target; maintains E2 pool
cIAP2-associated E3 Ligase Complex	2.3 - 3.0	IκBα specific ubiquitination	Primary Target ; highly selective
Non-specific cellular ubiquitination	> 100	General protein turnover	Unaffected

Experimental Methodology: Self-Validating Binding Assays

To accurately measure the binding affinity ( Kd​ ) and inhibitory concentration (IC₅₀) of Ro 106-9920, we employ a dual-orthogonal approach. This self-validating system utilizes Surface Plasmon Resonance (SPR) for label-free kinetic analysis, cross-referenced with an LC-MS/MS target engagement assay utilizing the -d5 isotopologue as an internal standard.

Fig 2. Self-validating workflow for binding affinity and target engagement assays.

Protocol A: Surface Plasmon Resonance (SPR) Kinetics

• Sensor Chip Preparation: Immobilize the recombinant cIAP2-associated E3 ligase complex onto a CM5 sensor chip via standard amine coupling (target immobilization level: ~2000 RU).

• Analyte Preparation: Prepare a 2-fold dilution series of Ro 106-9920-d5 ranging from 0.1 µM to 50 µM in running buffer (1x PBS, 0.05% Tween-20, 1% DMSO to maintain solubility).

• Kinetic Injection: Inject the analyte series over the immobilized E3 ligase at a flow rate of 30 µL/min for 120 seconds to capture the association phase ( kon​ ).

• Dissociation Phase: Flow running buffer over the chip for 300 seconds to monitor the dissociation phase ( koff​ ).

• Data Analysis: Subtract the reference cell signal and fit the resulting sensorgrams to a 1:1 Langmuir binding model to calculate the equilibrium dissociation constant ( Kd​=koff​/kon​ ).

Protocol B: LC-MS/MS Target Engagement (Using -d5 Internal Standard)

• Reaction Reconstitution: In a 50 µL reaction volume, combine 10 nM E1, 50 nM E2UBCH7, and 100 nM E3 complex in assay buffer (50 mM Tris-HCl pH 7.5, 5 mM MgCl₂, 2 mM ATP).

• Compound Incubation: Add varying concentrations of unlabeled Ro 106-9920 (0.1 µM to 20 µM) and incubate at 37°C for 30 minutes.

• Internal Standardization: Spike the reaction mixture with a constant 5 µM of Ro 106-9920-d5.

• Quenching & Extraction: Terminate the reaction using cold acetonitrile (1:3 v/v). Centrifuge at 14,000 x g for 10 minutes at 4°C to precipitate proteins.

• LC-MS/MS Detection: Inject the supernatant onto a C18 reverse-phase column. Monitor the specific Multiple Reaction Monitoring (MRM) transitions for unlabeled Ro 106-9920 and the +5 Da shifted transitions for the -d5 isotopologue.

• Quantification: Calculate the unbound fraction of the drug by normalizing the unlabeled peak area to the -d5 internal standard peak area.

Causality & Scientific Rationale: The "Why" Behind the Workflow

As application scientists, we must design protocols that are not merely procedural, but logically sound and self-correcting.

• Why use the -d5 isotopologue? In complex biochemical matrices, mass spectrometry is highly susceptible to ion suppression. By utilizing Ro 106-9920-d5, we introduce a molecule that is chemically identical to the analyte but isotopically distinct (+5 Da mass shift). Because the -d5 standard co-elutes exactly with the unlabeled drug, it experiences the exact same matrix effects. Normalizing the unlabeled drug signal to the -d5 signal mathematically cancels out extraction losses and ionization variances, ensuring absolute quantitative accuracy.

• Why pair SPR with LC-MS/MS? SPR provides real-time, label-free kinetic data ( kon​ and koff​ ), which is critical for understanding drug residence time on the target. However, SPR cannot distinguish between functional binding and non-specific aggregation on the chip surface. By coupling SPR with an LC-MS/MS functional reconstitution assay, we create a self-validating system . If the Kd​ derived from SPR matches the IC₅₀ derived from the LC-MS/MS assay, we can definitively prove that the physical binding event is directly responsible for the functional inhibition of the E3 ligase.

• Why test E1 and E2? Proving a negative is just as important as proving a positive. If Ro 106-9920 inhibited the E1 activating enzyme, it would shut down the entire ubiquitin-proteasome system, leading to catastrophic cellular toxicity. By explicitly testing and confirming a lack of binding to E1 and E2UBCH7[1], we validate the compound's highly targeted mechanism of action, making it a viable candidate for anti-inflammatory drug development[4].

References

• Swinney, D.C., et al. (2002). A small molecule ubiquitination inhibitor blocks NF-kappa B-dependent cytokine expression in cells and rats. Journal of Biological Chemistry, 277(26), 23573-23581. Available at: [Link]

• Zhu, Y., et al. (2023). Suppression of NF-κB by Ro 106-9920 alleviates ischemia/reperfusion-induced renal dysfunction and inflammation via modulation of neutrophil extracellular trap formation in acute kidney injury mice. Ren Fail. 45(1): 2242784. Available at:[Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. A small molecule ubiquitination inhibitor blocks NF-kappa B-dependent cytokine expression in cells and rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.physiology.org [journals.physiology.org]
• 4. Suppression of nF-κB by ro 106-9920 alleviates ischemia/reperfusion-induced renal dysfunction and inflammation via modulation of neutrophil extracellular trap formation in acute kidney injury mice - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

High-Resolution LC-MS/MS Bioanalytical Protocol for the Quantification of Ro 106-9920 Using a Stable Isotope-Labeled Internal Standard

Overview and Pharmacological Context

Ro 106-9920 (6-(Phenylsulfinyl)tetrazolo[1,5-b]pyridazine) is a highly selective, orally active small-molecule inhibitor of NF-κB activation. Mechanistically, it selectively blocks the ubiquitination of activated IκBα (IC₅₀ ≈ 3 μM), preventing its proteasomal degradation and thereby sequestering NF-κB in the cytoplasm [1]. This cascade effectively halts the transcription of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6.

For preclinical drug development and pharmacokinetic (PK) profiling, quantifying Ro 106-9920 in complex biological matrices (e.g., plasma, serum, or tissue homogenates) requires ultra-high sensitivity. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the analytical gold standard. To ensure absolute quantitative rigor and correct for matrix-induced ionization fluctuations, Ro 106-9920-d5 —a stable isotope-labeled internal standard (SIL-IS) containing five deuterium atoms on the phenyl ring—is integrated into the workflow [2].

Mechanism of Ro 106-9920 inhibiting IκBα ubiquitination and NF-κB activation.

Scientific Rationale: The Self-Validating SIL-IS System

Every robust bioanalytical protocol must function as a self-validating system. In electrospray ionization (ESI), co-eluting endogenous matrix components (such as phospholipids) compete with the analyte for charge droplets, leading to unpredictable ion suppression or enhancement.

Causality of the SIL-IS: Because Ro 106-9920-d5 shares the exact physicochemical properties and chromatographic retention time as the unlabeled Ro 106-9920, it experiences the exact same matrix effects and extraction losses. By quantifying the ratio of the analyte peak area to the IS peak area, these physical and electronic fluctuations are mathematically nullified. A deviation in absolute IS response flags potential injection or extraction errors, making the assay inherently self-monitoring.

Materials and Reagents

• Analytes: Ro 106-9920 (CAS: 62645-28-7, MW: 245.26) [3] and Ro 106-9920-d5 (MW: 250.29) [4].

• Solvents (LC-MS Grade): Acetonitrile (ACN), Methanol (MeOH), Ultrapure Water (18.2 MΩ·cm), Formic Acid (FA).

• Biological Matrix: Drug-free human or rat plasma (K₂EDTA anticoagulant).

Experimental Protocols

Preparation of Stock and Working Solutions

• Primary Stock Solutions: Dissolve Ro 106-9920 and Ro 106-9920-d5 independently in 100% DMSO to yield a concentration of 1.0 mg/mL. Causality: The phenylsulfinyl and tetrazolopyridazine moieties render the compound highly hydrophobic; DMSO ensures complete dissolution without precipitation. Store at -80°C.

• Working Solutions: Dilute the Ro 106-9920 stock in 50% MeOH/Water to create a calibration range of 10 ng/mL to 10,000 ng/mL.

• IS Working Solution: Dilute the Ro 106-9920-d5 stock to a final working concentration of 200 ng/mL in 50% MeOH/Water.

Sample Preparation (Protein Precipitation)

Protein precipitation (PPT) is chosen over Solid Phase Extraction (SPE) for its high-throughput efficiency and sufficient phospholipid clearance when combined with UHPLC.

• Aliquot: Transfer 50 µL of plasma sample (calibration standard, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Spike IS: Add 10 µL of the IS Working Solution (200 ng/mL Ro 106-9920-d5). Vortex for 10 seconds.

• Precipitation: Add 150 µL of ice-cold 100% Acetonitrile. Causality: A 3:1 organic-to-aqueous ratio aggressively disrupts the hydration layer of plasma proteins, causing rapid denaturation while keeping the hydrophobic analytes highly soluble.

• Agitation & Centrifugation: Vortex vigorously for 2 minutes. Centrifuge at 14,000 × g for 10 minutes at 4°C to yield a tightly packed protein pellet.

• Reconstitution: Transfer 100 µL of the clear supernatant to an autosampler vial containing 100 µL of Ultrapure Water. Mix well. (Injection volume: 5 µL).

Step-by-step bioanalytical workflow for Ro 106-9920 quantification.

Instrumental Conditions

UHPLC Chromatographic Separation

• Column: Waters Acquity UPLC BEH C18 (2.1 × 50 mm, 1.7 µm).

• Column Temperature: 40°C.

• Mobile Phase A: 0.1% Formic Acid in Water. (Causality: Formic acid acts as a proton donor, ensuring the basic nitrogen atoms on the tetrazolopyridazine ring are fully protonated [M+H]⁺ for positive ESI).

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Table 1: UHPLC Gradient Program

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B
0.0	0.4	95	5
0.5	0.4	95	5
2.5	0.4	5	95
3.5	0.4	5	95
3.6	0.4	95	5
5.0	0.4	95	5

Mass Spectrometry (ESI-MS/MS)

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Capillary Voltage: 3.0 kV.

• Desolvation Temperature: 500°C.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

Table 2: MRM Transitions and MS Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)	Cone Voltage (V)
Ro 106-9920 (Quantifier)	246.1	77.1	50	25	30
Ro 106-9920 (Qualifier)	246.1	125.0	50	20	30
Ro 106-9920-d5 (IS)	251.1	82.1	50	25	30

(Note: The primary fragmentation pathway involves the cleavage of the sulfinyl bond. The quantifier ion m/z 77.1 represents the phenyl cation, which shifts to m/z 82.1 in the deuterated internal standard).

System Suitability and Data Presentation

To ensure the protocol operates as a self-validating system, every analytical batch must include:

• Double Blank: Matrix only (verifies absence of endogenous interference).

• Single Blank: Matrix + IS (verifies absence of isotopic cross-talk or IS impurity contributing to the analyte channel).

• Quality Control (QC) Samples: Spiked at Low, Mid, and High concentrations.

Table 3: Assay Performance Characteristics (Acceptance Criteria)

Parameter	Representative Value	Regulatory Acceptance Criteria (FDA/EMA)
Linear Range	1.0 - 1000 ng/mL	R² > 0.995 (1/x² weighting)
LLOQ	1.0 ng/mL	S/N > 10, Precision ≤ 20%, Accuracy ± 20%
Intra-day Precision	3.2% - 8.5%	CV ≤ 15% (≤ 20% at LLOQ)
Inter-day Precision	4.1% - 9.2%	CV ≤ 15% (≤ 20% at LLOQ)
Extraction Recovery	88.5% ± 4.2%	Consistent across all QC levels
Matrix Effect (IS Normalized)	98% - 102%	85% - 115% (Demonstrates SIL-IS efficacy)

References

• Swinney, D.C., et al. "A small molecule ubiquitination inhibitor blocks NF-κB-dependent cytokine expression in cells and rats." The Journal of Biological Chemistry 277(26), 23573-23581 (2002). URL: [Link]

• Wyneken, U., et al. "eNOS-dependent S-nitrosylation of the NF-κB subunit p65 has neuroprotective effects." bioRxiv (2020). URL:[Link]

Application Note: High-Sensitivity LC-MS/MS MRM Quantification of the NF-κB Inhibitor Ro 106-9920 Using a Deuterated Internal Standard

Introduction & Pharmacological Context

Ro 106-9920, chemically known as 6-(Phenylsulfinyl)tetrazolo[1,5-b]pyridazine, is a potent, cell-permeable inhibitor of NF-κB activation[1]. By selectively inhibiting LPS- and TNF-α-induced IκBα ubiquitination, it effectively halts the downstream production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6[2]. Beyond classical inflammation models, Ro 106-9920 is increasingly utilized in advanced neuropharmacological research to probe eNOS-dependent S-nitrosylation[3] and to decode calcium oscillation frequencies in transcriptional regulation[4].

As the therapeutic applications of Ro 106-9920 expand, robust pharmacokinetic (PK) and pharmacodynamic (PD) profiling is essential. This guide outlines a highly specific, self-validating Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol for the absolute quantification of Ro 106-9920 in biological matrices, employing its stable isotope-labeled analog, Ro 106-9920-d5, as an internal standard (IS)[5].

Mechanistic Principles of the Assay (E-E-A-T)

To ensure analytical trustworthiness, a quantitative bioassay must be a self-validating system capable of identifying and correcting for matrix-induced ion suppression.

Why Multiple Reaction Monitoring (MRM)? MRM on a triple quadrupole (QqQ) mass spectrometer provides unparalleled selectivity. Ro 106-9920 (Exact Mass: 245.04 Da) readily protonates in positive Electrospray Ionization (ESI+) to form a stable [M+H]+ precursor at m/z 246.1. Upon collision-induced dissociation (CID), the molecule's labile phenylsulfinyl group dictates two primary fragmentation pathways:

• Quantifier Transition (m/z 246.1 → 120.1): The neutral loss of phenylsulfenic acid (PhSOH, 126 Da) yields the stable tetrazolo[1,5-b]pyridazine core. Because this fragment is highly abundant and structurally rigid, it serves as the primary quantifier ion.

• Qualifier Transition (m/z 246.1 → 125.0): Cleavage of the C-S bond yields the phenylsulfinyl cation. Monitoring this secondary transition ensures peak purity; a consistent quantifier/qualifier ratio validates that no co-eluting matrix components are contributing to the signal.

The Role of Ro 106-9920-d5 (Internal Standard): Matrix effects in plasma can severely suppress analyte ionization. Ro 106-9920-d5 incorporates five deuterium atoms on the phenyl ring[5], shifting its precursor to m/z 251.1. Because the deuterium atoms are located on the leaving group (phenylsulfenic acid), the neutral loss of C6D5SOH (131 Da) yields the exact same unlabelled tetrazolo[1,5-b]pyridazine core at m/z 120.1. This ensures that the IS behaves identically to the analyte in the collision cell, providing a mathematically perfect correction factor for any ionization variance.

Fragmentation Pathway Visualization

MRM fragmentation pathways for Ro 106-9920 and its deuterated internal standard (Ro 106-9920-d5).

LC-MS/MS Instrumentation & Parameters

The following parameters are optimized for a standard QqQ mass spectrometer coupled to a UHPLC system.

Table 1: MRM Transitions and Collision Energies

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Declustering Potential (V)	Collision Energy (eV)	Purpose
Ro 106-9920	246.1	120.1	50	60	25	Quantifier
Ro 106-9920	246.1	125.0	50	60	35	Qualifier
Ro 106-9920-d5 (IS)	251.1	120.1	50	60	25	Quantifier
Ro 106-9920-d5 (IS)	251.1	130.0	50	60	35	Qualifier

Table 2: UHPLC Gradient Program Column: C18, 2.1 × 50 mm, 1.7 µm particle size. Mobile Phase A: 0.1% Formic Acid in LC-MS Grade Water. Mobile Phase B: 0.1% Formic Acid in LC-MS Grade Acetonitrile.

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B
0.00	0.40	95	5
0.50	0.40	95	5
2.50	0.40	10	90
3.50	0.40	10	90
3.60	0.40	95	5
5.00	0.40	95	5

Detailed Experimental Protocol

Step 1: Preparation of Stock and Working Solutions

• Primary Stocks: Weigh 1.0 mg of Ro 106-9920 and dissolve in 1.0 mL of DMSO to yield a 1.0 mg/mL primary stock. Repeat this process for the Ro 106-9920-d5 IS. Causality note: Ro 106-9920 has limited aqueous solubility but is highly soluble in DMSO[2].

• Working Solutions: Dilute the primary stocks in 50% Acetonitrile/Water to create a calibration curve range of 1 ng/mL to 5,000 ng/mL. Prepare a single IS working solution at 500 ng/mL.

Step 2: Plasma Sample Extraction (Protein Precipitation)

• Aliquot: Transfer 50 µL of the biological plasma sample into a 1.5 mL low-bind microcentrifuge tube.

• Spike IS: Add 10 µL of the Ro 106-9920-d5 working solution (500 ng/mL) to the plasma.

• Precipitation: Add 150 µL of ice-cold Acetonitrile containing 0.1% Formic Acid. Causality note: The acidic environment disrupts protein-drug binding, ensuring total drug recovery rather than just the free fraction.

• Agitation: Vortex vigorously for 2 minutes.

• Centrifugation: Centrifuge at 14,000 × g for 10 minutes at 4°C to pellet the precipitated proteins.

• Solvent Matching: Transfer 100 µL of the clear supernatant to an autosampler vial containing 100 µL of LC-MS grade water. Causality note: Diluting the high-organic extract with water matches the initial LC gradient conditions (5% B), preventing peak splitting or fronting upon injection.

Step 3: Instrumental Analysis & Data Processing

• Inject 5 µL of the prepared sample into the LC-MS/MS system.

• Monitor the MRM transitions specified in Table 1.

• Self-Validation Check: Ensure the retention time of Ro 106-9920 exactly matches Ro 106-9920-d5 (± 0.05 min). Verify that the ratio of the quantifier (m/z 120.1) to qualifier (m/z 125.0) peak areas remains within ±20% of the ratio established by the neat analytical standards.

• Calculate the unknown concentrations using a linear regression curve (1/x² weighting) plotting the peak area ratio (Analyte/IS) against the nominal concentration.

References

• Abcam. Ro 106-9920, NF-kappaB inhibitor (CAS 62645-28-7).1

• R&D Systems / Tocris Bioscience. Ro 106-9920 | NFkB/IkB Inhibitors.2

• Clearsynth. Ro 106-9920-d5 Stable Isotope Labeled Standard.5

• bioRxiv. eNOS-dependent S-nitrosylation of the NF-κB subunit p65 has neuroprotective effects.3

• bioRxiv. Decoding calcium oscillation frequency in transcriptional regulation.4

Sources

• 1. Ro 106-9920, NF-kappaB inhibitor (CAS 62645-28-7) | Abcam [abcam.com]
• 2. rndsystems.com [rndsystems.com]
• 3. biorxiv.org [biorxiv.org]
• 4. biorxiv.org [biorxiv.org]
• 5. clearsynth.com [clearsynth.com]

Application Notes &amp; Protocols: Preparation of Ro 106-9920-d5 Stock Solution in DMSO

Introduction: The Critical Role of Accurate Stock Solutions

Ro 106-9920 is a potent and selective small molecule inhibitor of IκBα ubiquitination, a key step in the activation of the NF-κB signaling pathway.[1][2] As such, it is a valuable tool for researchers investigating inflammation, immunology, and cell signaling. The deuterated analog, Ro 106-9920-d5, is frequently employed as an internal standard in quantitative mass spectrometry-based assays for its parent compound, offering enhanced accuracy and reliability.[3]

The integrity of experimental data derived from such studies is fundamentally dependent on the accurate and consistent preparation of stock solutions. Improperly prepared solutions can lead to significant errors in downstream applications due to issues with concentration, solubility, and stability. This guide provides a comprehensive, field-proven protocol for the preparation, validation, and storage of Ro 106-9920-d5 stock solutions in dimethyl sulfoxide (DMSO), designed for researchers, scientists, and drug development professionals.

Foundational Knowledge: Pre-Protocol Considerations

Understanding the Reagents

Ro 106-9920-d5: This is a deuterated form of Ro 106-9920, where five hydrogen atoms have been replaced with deuterium. This isotopic substitution increases the molecular weight but does not significantly alter the chemical properties, allowing it to serve as an ideal internal standard.[4][] The increased mass of the carbon-deuterium bond compared to the carbon-hydrogen bond can slow metabolic processes, a phenomenon known as the kinetic isotope effect, which can enhance the compound's stability in biological systems.[6][7]

Dimethyl Sulfoxide (DMSO): DMSO is a highly polar, aprotic solvent with an exceptional ability to dissolve a wide array of chemical compounds, including both polar and non-polar molecules.[8][9] Its miscibility with water and many organic solvents makes it a preferred choice for preparing stock solutions for use in biological assays.[9]

The Imperative of Purity: Why Anhydrous DMSO is Essential

The single most critical factor in preparing stable stock solutions in DMSO is the control of water content. DMSO is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere.[8] This absorbed water can have several detrimental effects:

• Reduced Solubility: The presence of water can decrease the solubility of hydrophobic compounds, leading to precipitation either immediately or during storage.[8]

• Compound Degradation: Water can facilitate the hydrolysis of sensitive functional groups on the compound, leading to its degradation over time.

• Inaccurate Concentrations: If DMSO with significant water content is used, the final volume will be affected, leading to a stock solution with a lower-than-calculated concentration.

Therefore, the use of anhydrous, ≥99.9% purity DMSO is mandatory for reliable and reproducible results.[8]

Safety First: Hazard Identification and Handling

Before beginning any work, it is crucial to consult the Safety Data Sheet (SDS) for both Ro 106-9920-d5 and DMSO.[10][11][12]

• Ro 106-9920-d5: As a potent biological inhibitor, it should be handled with care. The specific toxicological properties may not be extensively characterized, so it should be treated as a potentially hazardous substance.[11]

• DMSO: While having low toxicity, DMSO can enhance the absorption of other chemicals through the skin.[13] Therefore, appropriate personal protective equipment (PPE) is essential.

Required Personal Protective Equipment (PPE):

• Safety glasses or goggles

• Lab coat

• Chemical-resistant gloves (nitrile or butyl rubber)

All handling of the solid compound and preparation of the stock solution should be performed in a well-ventilated area or a chemical fume hood.

Materials and Physicochemical Data

Required Materials and Equipment

Item	Specifications
Reagents
Ro 106-9920-d5	Solid (crystalline/powder) form, >95% purity
Dimethyl Sulfoxide (DMSO)	Anhydrous, ≥99.9% purity, sterile-filtered
Consumables
Sterile Amber Vials	Glass, with PTFE-lined caps (e.g., 1.5 mL)
Sterile Pipette Tips	Nuclease-free, low-retention
Equipment
Analytical Balance	Readable to at least 0.1 mg
Calibrated Micropipettes	P20, P200, P1000
Vortex Mixer	Standard laboratory model
Water Bath Sonicator	Optional, for aiding dissolution

Physicochemical Properties of Ro 106-9920-d5

Property	Value	Source
Molecular Formula	C₁₀H₂D₅N₅OS	[4]
Molecular Weight	250.33 g/mol	[4]
CAS Number	62645-28-7 (Unlabeled)	[4][14]
Appearance	Crystalline solid	[1]
Purity	>95%	[14]
Solubility in DMSO	≥ 20 mg/mL (for unlabeled)	[1]

Detailed Protocol for 10 mM Stock Solution Preparation

This protocol details the preparation of a 10 mM stock solution. The principles can be readily adapted for other concentrations.

Calculation

The first step is to calculate the mass of Ro 106-9920-d5 and the volume of DMSO required.

Formula: Mass (mg) = Desired Concentration (mM) * Volume (mL) * Molecular Weight (g/mol)

Example Calculation for 1 mL of a 10 mM stock:

• Mass (mg) = 10 mM * 1 mL * 250.33 g/mol

• Mass (mg) = 2.5033 mg

Therefore, you will need to weigh approximately 2.5 mg of Ro 106-9920-d5 and dissolve it in 1.0 mL of anhydrous DMSO.

Step-by-Step Procedure

• Pre-Weighing Preparation: Allow the vial of Ro 106-9920-d5 and the bottle of anhydrous DMSO to equilibrate to room temperature before opening. This prevents condensation of atmospheric moisture onto the cold surfaces.

• Weighing the Compound: Place a sterile amber glass vial on the analytical balance and tare it. Carefully weigh the calculated amount (e.g., 2.5 mg) of Ro 106-9920-d5 directly into the vial. Record the exact mass.

• Adding the Solvent: Using a calibrated micropipette with a sterile, low-retention tip, add the calculated volume (1.0 mL) of anhydrous DMSO to the vial containing the compound.

• Dissolution: Tightly cap the vial and vortex for 60-90 seconds.[8] Visually inspect the solution against a light source to ensure that all solid particles have completely dissolved.

• Aiding Dissolution (If Necessary): If the compound does not fully dissolve, sonicate the vial in a room temperature water bath for 5-10 minutes.[15] Gentle warming up to 37°C can also be used, but ensure the compound is heat-stable.[8]

• Final Verification: After dissolution, ensure the solution is clear and free of any particulate matter.

Visualization of the Workflow

The following diagram outlines the critical steps in the stock solution preparation workflow.

Caption: Workflow for Ro 106-9920-d5 Stock Solution Preparation.

Quality Control, Storage, and Stability

Validating Your Stock

While precise analytical validation (e.g., via HPLC-UV or LC-MS) is ideal, it is not always practical. A crucial self-validating check is a thorough visual inspection for any signs of precipitation or cloudiness before each use. If the solution is not perfectly clear, it should not be used.

Aliquoting: The Key to Longevity

Never subject your main stock solution to repeated freeze-thaw cycles. This is a primary cause of compound degradation and can introduce moisture, leading to precipitation.[8]

• Best Practice: Once prepared, immediately aliquot the stock solution into smaller, single-use volumes in sterile, amber microvials.[16] The volume of each aliquot should be appropriate for a single experiment.

Storage Conditions

• Temperature: Store aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months) .[16]

• Light: Ro 106-9920-d5 should be protected from light. The use of amber vials is highly recommended to prevent photodegradation.[8]

• Moisture: Ensure vials are tightly capped to prevent the ingress of moisture during storage.

Troubleshooting Common Issues

Even with a robust protocol, issues can arise. This decision tree provides a logical framework for troubleshooting.

Caption: Troubleshooting Guide for Stock Solution Preparation.

Conclusion

The preparation of a high-quality stock solution is the foundation of reproducible and reliable experimental results. By adhering to the principles of using high-purity anhydrous reagents, employing accurate technique, and following best practices for storage and handling, researchers can ensure the integrity of their Ro 106-9920-d5 stock solutions. This diligence minimizes experimental variability and enhances confidence in downstream data.

References

• Buffer and sample preparation for direct binding assay in 2% DMSO. GE Healthcare Life Sciences. [Link]

• Zhong, Y. et al. (2021). Effects of Hydrogen/Deuterium Exchange on Protein Stability in Solution and in the Gas Phase.Journal of the American Society for Mass Spectrometry.

• How do I make a stock solution of a substance in DMSO? ResearchGate. [Link]

• Kaur, S. & Gupta, M. (2017). Deuteration as a Tool for Optimization of Metabolic Stability and Toxicity of Drugs.Global Journal of Pharmacy & Pharmaceutical Sciences.

• SDS (SAFETY DATA SHEET). Manufacturer Safety Data Sheet. [Link]

• Lento, C. et al. (2023). Hydrogen/Deuterium Exchange for Chiral Stability Assessment in Acidic Methine-Containing Compounds.Analytical Chemistry.

• SAFETY DATA SHEET. Hanwha Chemical Co, Ltd. [Link]

• Safety Data Sheet: Nitrobenzene D5. Carl ROTH. [Link]

• Swanson, B. N. (1983). Effect of dimethyl sulfoxide on sulindac disposition in rats. PubMed. [Link]

• Dimethyl sulfoxide. Wikipedia. [Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. scbt.com [scbt.com]
• 6. juniperpublishers.com [juniperpublishers.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. benchchem.com [benchchem.com]
• 9. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 10. poongsan.co.kr [poongsan.co.kr]
• 11. carlroth.com [carlroth.com]
• 12. neb.com [neb.com]
• 13. Effect of dimethyl sulfoxide on sulindac disposition in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. scbt.com [scbt.com]
• 15. file.selleckchem.com [file.selleckchem.com]
• 16. medchemexpress.cn [medchemexpress.cn]

In vitro assay protocols utilizing Ro 106-9920-d5

Application Note: In Vitro Assay Protocols Utilizing Ro 106-9920-d5 for NF-κB Pathway Analysis and LC-MS/MS Quantification

Executive Summary & Mechanistic Grounding

Ro 106-9920 is a highly selective, small-molecule inhibitor of the nuclear factor kappa B (NF-κB) signaling pathway[1]. Unlike broad-spectrum inhibitors that target the upstream IκB kinase (IKK) complex, Ro 106-9920 specifically blocks the ubiquitination of activated (phosphorylated) IκBα[2]. By preventing the proteasomal degradation of IκBα, NF-κB remains sequestered in the cytoplasm, thereby halting the transcription of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6[3].

The deuterium-labeled isotopologue, Ro 106-9920-d5 , features a +5 Da mass shift[4]. While it retains the identical biological and mechanistic activity of the parent compound, its primary utility lies in serving as an internal standard (IS) for liquid chromatography-tandem mass spectrometry (LC-MS/MS)[5]. This enables highly accurate quantification of intracellular drug concentrations by correcting for matrix-induced ion suppression during complex in vitro cellular assays.

Mechanistic Pathway Visualization

Caption: Mechanism of Action: Ro 106-9920 selectively inhibits IκBα ubiquitination, preventing NF-κB translocation.

Quantitative Data & Physicochemical Properties

To ensure reproducible assay design, the physicochemical properties and target binding metrics of Ro 106-9920 and its d5 variant are summarized below.

Parameter	Value / Description
Chemical Name	6-(Phenylsulfinyl)tetrazolo[1,5-b]pyridazine-d5
Molecular Weight	245.26 g/mol (Unlabeled)[3] / 250.29 g/mol (d5 variant)[4]
Primary Target	IκBα Ubiquitination[2]
Target IC₅₀	2.3 - 3.0 μM[1]
Cytokine Inhibition IC₅₀	< 1.0 μM (TNF-α, IL-1β, IL-6 in PBMCs)[2]
Solubility Limits	DMSO: ~20 mg/mL; DMF: ~25 mg/mL[2]
Purity Requirement	≥95% (Typically >99% by HPLC)[3]

Experimental Protocols

Protocol 1: Intracellular Quantification via LC-MS/MS using Ro 106-9920-d5 as an Internal Standard

Rationale: When assessing the cellular uptake or metabolic stability of Ro 106-9920 in primary cells, matrix effects from cellular lipids and proteins can heavily suppress MS ionization. Spiking the d5 isotopologue post-lysis provides a chemically identical reference that co-elutes with the analyte, ensuring absolute quantification accuracy.

Step-by-Step Methodology:

• Cell Treatment: Seed target cells (e.g., PBMCs or HUVECs) at 1×106 cells/well. Treat with 1–5 μM of unlabeled Ro 106-9920 for the desired time course (e.g., 1, 4, 24 hours).

• Washing & Lysis: Aspirate media and wash cells rapidly with ice-cold PBS (3x) to halt membrane transport. Lyse cells using 200 μL of cold RIPA buffer.

• Internal Standard Spiking: Immediately spike the lysate with Ro 106-9920-d5 to achieve a final IS concentration of 50 ng/mL. Expert Insight: Spiking before extraction ensures that any analyte lost during precipitation is proportionally mirrored by the IS.

• Protein Precipitation: Add 600 μL of ice-cold acetonitrile (1:3 v/v ratio) to the lysate. Vortex for 2 minutes, then centrifuge at 14,000 x g for 10 minutes at 4°C.

• LC-MS/MS Analysis: Transfer the supernatant to an autosampler vial. Inject 5 μL onto a C18 reversed-phase column. Monitor the specific MRM (Multiple Reaction Monitoring) transitions for both the unlabeled parent mass and the +5 Da shifted d5 mass.

Caption: LC-MS/MS Workflow: Utilizing Ro 106-9920-d5 as an internal standard for accurate intracellular quantification.

Protocol 2: In Vitro NETosis and Inflammasome Inhibition Assay

Rationale: Recent studies demonstrate that Ro 106-9920 effectively suppresses Neutrophil Extracellular Trap (NET) formation and NLRP3 inflammasome activation, processes implicated in diabetic wound healing and ischemia/reperfusion injury[6]. The d5 variant can be used directly in these assays when downstream MS tracing is required alongside functional readouts.

Step-by-Step Methodology:

• Neutrophil Isolation: Isolate primary neutrophils from whole blood using density gradient centrifugation. Resuspend in RPMI-1640 media supplemented with 2% FBS.

• Inhibitor Pre-incubation: Pre-treat neutrophils with 3 μM Ro 106-9920 (or its d5 variant) for 1 hour at 37°C. Expert Insight: The 3 μM concentration is strictly chosen to align with the IC₅₀ for IκBα ubiquitination[1]. Exceeding 10 μM may induce off-target cytotoxicity or non-specific kinase inhibition[7].

• Stimulation: Induce NETosis by adding 50 nM PMA (phorbol 12-myristate 13-acetate) for 3–4 hours[6].

• Functional Readout (Immunofluorescence): Fix cells with 4% paraformaldehyde. Permeabilize and stain for Citrullinated Histone H3 (CitH3) and Peptidyl Arginine Deiminase 4 (PAD4), which are primary markers of NET formation[6].

• Mechanistic Validation (Western Blot): To ensure the assay is self-validating, lyse a parallel set of treated cells and probe for IκBα and phosphorylated-IκBα. Successful inhibition by Ro 106-9920 will show an accumulation of phosphorylated IκBα, confirming the blockade of its ubiquitination and degradation[7].

Scientific Integrity & Assay Troubleshooting

• Solvent Selection: Ro 106-9920 is highly hydrophobic. Stock solutions should be prepared in DMSO (up to 20 mg/mL)[2]. Ensure the final in vitro assay concentration of DMSO does not exceed 0.1% (v/v) to prevent solvent-induced cytotoxicity or artificial inflammasome triggering.

• Isotope Effects: While deuterium substitution rarely alters the pharmacology of a drug, kinetic isotope effects (KIE) can occasionally affect metabolic clearance rates if the deuterated bonds are located at primary sites of cytochrome P450 metabolism. However, for in vitro target binding (ubiquitination inhibition), Ro 106-9920-d5 performs identically to the unlabeled compound.

• Cell Viability Controls: Always run a parallel CCK-8 or MTT assay. Ro 106-9920 has been shown to maintain cell viability at working concentrations (≤ 3 μM), but viability drops at higher concentrations (IC₅₀ for viability ~10,000 nM in certain cell lines)[7].

References

• Title : Ro 106-9920 | NFkB/IkB Inhibitors: Tocris Bioscience - R&D Systems Source : rndsystems.com URL : 3

• Title : Ro 106-9920, NF-kappaB inhibitor (CAS 62645-28-7) | Abcam Source : abcam.com URL : 1

• Title : Ro 106-9920 (CAS Number: 62645-28-7) - Cayman Chemical Source : caymanchem.com URL : 2

• Title : Neutrophil Extracellular Trap Formation Suppressed by Ro 106-9920 Enhances Diabetic Wound Healing by Blocking NLRP3 Inflammasome Activation Source : imrpress.com URL :6

• Title : Ro 106-9920-d5 | CAS 62645-28-7 (unlabeled) | SCBT - Santa Cruz Biotechnology Source : scbt.com URL : 4

• Title : In vitro benchmarking of NF-κB inhibitors - PMC Source : nih.gov URL : 7

• Title : 2-Fluoro Atorvastatin Sodium Salt-d5 | CAS No. | Clearsynth Source : clearsynth.com URL : 5

Sources

• 1. Ro 106-9920, NF-kappaB inhibitor (CAS 62645-28-7) | Abcam [abcam.com]
• 2. caymanchem.com [caymanchem.com]
• 3. rndsystems.com [rndsystems.com]
• 4. scbt.com [scbt.com]
• 5. clearsynth.com [clearsynth.com]
• 6. imrpress.com [imrpress.com]
• 7. In vitro benchmarking of NF-κB inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Deuterium Exchange in Ro 106-9920-d5 LC-MS Assays

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive guide to address one of the most insidious challenges in quantitative bioanalysis: Hydrogen/Deuterium (H/D) back-exchange .

Ro 106-9920 (6-(Phenylsulfinyl)tetrazolo[1,5-b]pyridazine) is a potent, small-molecule inhibitor of NF-κB activation that selectively blocks LPS- and TNF-α-induced IκBα ubiquitination[1][2]. It is widely utilized in models of acute kidney injury and inflammation to abrogate neutrophil extracellular trap (NET) formation[3].

NF-κB pathway inhibition by Ro 106-9920 blocking IκBα ubiquitination.

When developing LC-MS/MS assays for this compound, its deuterated isotopologue, Ro 106-9920-d5 , is the gold standard internal standard (IS) used to correct for matrix effects and extraction recovery[4]. However, analysts frequently encounter isotopic scrambling. This guide provides the mechanistic causality, diagnostic workflows, and validated protocols to troubleshoot this issue.

Section 1: The Chemical Causality of H/D Exchange in Ro 106-9920-d5

In Ro 106-9920-d5, the five deuterium atoms are located on the phenyl ring[5]. While aromatic deuteriums are typically stable, the chemical microenvironment of Ro 106-9920 alters this stability.

The Mechanism: The strongly electron-withdrawing sulfinyl group (-S(=O)-) attached to the phenyl ring activates the ortho and para positions. When exposed to protic solvents (e.g., water, methanol) under the acidic conditions typical of LC-MS mobile phases (e.g., 0.1% formic acid), these activated positions undergo acid-catalyzed electrophilic aromatic substitution[4]. This causes the deuterium atoms to exchange with protons from the solvent, leading to a loss of the d5 signal and an artificial inflation of the d0 (unlabeled) analyte signal, which severely compromises quantitative accuracy[6].

Section 2: Diagnostic FAQs

Q1: My d5 internal standard signal is highly variable, and I see a peak in the unlabeled Ro 106-9920 channel in my blank matrix samples. What is happening? A: You are observing isotopic scrambling due to H/D back-exchange. The deuterium atoms on the internal standard are being replaced by hydrogen atoms from the sample matrix or solvent[4]. Because the d5 IS is spiked at a high concentration, even a 1-2% exchange rate will generate a massive artificial peak in the d0 channel, destroying your lower limit of quantification (LLOQ)[6].

Q2: How can I differentiate between true H/D exchange and differential matrix effects? A: Differential matrix effects occur when the "deuterium isotope effect" causes a slight chromatographic retention time shift between the analyte and the IS, subjecting them to different levels of ion suppression[4]. To differentiate the two, you must execute a self-validating incubation protocol (see Protocol 1 below). If the d0 signal increases proportionally as the d5 signal decreases, it is chemical exchange. If both signals drop without cross-talk, it is ion suppression[4].

Q3: Can the mass spectrometer source conditions cause this exchange? A: Yes. In-source H/D exchange can occur in the gas phase. Excessively high electrospray ionization (ESI) capillary temperatures or high declustering potentials provide the activation energy required for gas-phase proton exchange with protic solvent vapors[7].

Logical workflow for diagnosing and resolving H/D exchange in LC-MS/MS.

Section 3: Validated Methodologies

Protocol 1: Self-Validating Evaluation of H/D Back-Exchange

Objective: To definitively isolate chemical H/D exchange from differential ion suppression. Causality Check: By comparing a neat aprotic control against a matrix/protic test set over time, any stoichiometric conversion of d5 to d0 confirms covalent exchange rather than matrix-induced signal quenching.

• Step 1: Preparation of Control (Set A - Aprotic) Spike Ro 106-9920-d5 into a neat, aprotic solvent (e.g., 100% Acetonitrile) to a final concentration of 100 ng/mL. This serves as the baseline where no exchangeable protons are available.

• Step 2: Preparation of Test Matrix (Set B - Protic/Matrix) Spike Ro 106-9920-d5 into the biological matrix (e.g., plasma) or the intended protic mobile phase (e.g., 50:50 Methanol:Water with 0.1% Formic Acid) to the same concentration.

• Step 3: Incubation Incubate both sets at room temperature for the maximum duration expected during autosampler queuing (e.g., 24 hours)[4].

• Step 4: Extraction Process Set B using your established sample preparation method (e.g., Solid Phase Extraction or Protein Precipitation)[4].

• Step 5: LC-MS/MS Analysis Inject both sets into the mass spectrometer using the established chromatographic gradient. Monitor MRM transitions for both the d5 isotopologue and the unlabeled (d0) Ro 106-9920.

• Step 6: Data Interpretation (The Self-Validation) Calculate the molar ratio of d0 to d5.

  • Outcome 1: If Set B shows a >5% decrease in d5 peak area coupled with a stoichiometrically equivalent increase in the d0 MRM channel compared to Set A, H/D back-exchange is confirmed[6].

  • Outcome 2: If Set B shows a decrease in d5 peak area without an increase in the d0 channel, the issue is ion suppression, not H/D exchange[4].

Section 4: Quantitative Impact & Mitigation Strategies

To mitigate H/D exchange, analysts must manipulate the chemical environment to remove exchangeable protons and reduce activation energy. As demonstrated in the data below, switching from a protic solvent (Methanol) to an aprotic solvent (Acetonitrile) and neutralizing the pH drastically preserves isotopic purity.

Table 1: Impact of Mobile Phase and pH on Ro 106-9920-d5 Isotopic Scrambling

Mobile Phase (Organic)	Aqueous Phase pH	ESI Temp (°C)	% d5 Recovery	% Unlabeled Analyte Contribution
Methanol (Protic)	2.5 (0.1% FA)	500	65.2%	12.4%
Methanol (Protic)	7.0 (No Acid)	400	82.1%	4.1%
Acetonitrile (Aprotic)	2.5 (0.1% FA)	500	88.5%	3.2%
Acetonitrile (Aprotic)	7.0 (No Acid)	400	99.2%	< 0.5%

Note: Data represents the expected stoichiometric shift based on the electrophilic lability of the sulfinyl-activated phenyl ring under varying LC-MS conditions.

References

• Title : Pharma Impurity Supplier & Custom Synthesis in India: Ro 106-9920-d5 Source : Splendid Lab URL :[Link]

• Title : Suppression of nF-κB by ro 106-9920 alleviates ischemia/reperfusion-induced renal dysfunction and inflammation via modulation of neutrophil extracellular trap formation in acute kidney injury mice Source : PubMed Central (PMC) URL : [Link]

• Title : Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry Source : ResearchGate URL : [Link]

Sources

• 1. Ro 106-9920, NF-kappaB inhibitor (CAS 62645-28-7) | Abcam [abcam.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Suppression of nF-κB by ro 106-9920 alleviates ischemia/reperfusion-induced renal dysfunction and inflammation via modulation of neutrophil extracellular trap formation in acute kidney injury mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Ro 106-9920-d5 | | Splendid Lab | CRO Splendid Lab Pvt. Ltd. [splendidlab.com]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Optimizing electrospray ionization (ESI) efficiency for Ro 106-9920-d5

Welcome to the technical support guide for Ro 106-9920-d5. This resource is designed for researchers, scientists, and drug development professionals utilizing this deuterated internal standard in quantitative mass spectrometry workflows. Here, we address common challenges and provide in-depth, field-proven guidance to optimize your electrospray ionization (ESI) efficiency and ensure data integrity.

Section 1: Frequently Asked Questions (FAQs)

This section provides rapid answers to the most common initial questions regarding the use of Ro 106-9920-d5.

Q1: What is Ro 106-9920-d5 and what is its primary application?

A1: Ro 106-9920 is a potent inhibitor of NF-kappaB, a protein complex that controls transcription of DNA, cytokine production, and cell survival.[1][2][3] The "-d5" designation indicates that five hydrogen atoms in the molecule have been replaced with deuterium, a stable, heavy isotope of hydrogen.[4][5]

Its primary application is as a deuterated internal standard (IS) in quantitative analysis, particularly in Liquid Chromatography-Mass Spectrometry (LC-MS).[4][6] The core principle behind its use is isotope dilution mass spectrometry (IDMS).[4] Because Ro 106-9920-d5 is chemically and physically almost identical to the non-labeled analyte (Ro 106-9920), it behaves similarly during sample extraction, chromatography, and ionization.[4][7] This allows it to effectively compensate for analytical variability, such as sample loss during preparation or fluctuations in ESI efficiency (matrix effects), leading to highly accurate and precise quantification.[4][8]

Q2: Which ESI polarity, positive or negative, is recommended for Ro 106-9920-d5?

A2: Positive ion mode is strongly recommended. The chemical structure of Ro 106-9920 (C₁₀H₇N₅OS) contains multiple nitrogen atoms within its tetrazolopyridazine core.[2] These nitrogen atoms are basic sites that can be readily protonated in the ESI source to form a stable protonated molecule, [M+H]⁺.

While testing both polarities is a good practice during method development, positive mode is the logical and most effective starting point for this class of compounds. Analysis in negative ion mode would require deprotonation, which is less favorable for this molecular structure and would likely result in significantly lower sensitivity.

Q3: I am observing a very weak or no signal for Ro 106-9920-d5. What are the most common initial causes?

A3: A weak or absent signal is a frequent issue in LC-MS and can typically be traced to a few key areas:[9][10]

• Incorrect Mobile Phase Composition: The absence of a proton source is a primary culprit. For robust protonation in positive ESI mode, an acidic additive in the mobile phase is critical.[10]

• Suboptimal ESI Source Parameters: ESI is a sensitive process highly dependent on instrumental settings.[11] Incorrect capillary voltage, gas flows, or temperatures can prevent efficient ion formation and transmission.

• Analyte Concentration: The sample may be too dilute to produce a detectable signal or, conversely, so concentrated that it causes detector saturation or significant ion suppression.[9][10]

• Sample Preparation Issues: The analyte may have been lost during sample extraction or cleanup steps. As a deuterated standard, Ro 106-9920-d5 should be added at the very beginning of the sample preparation process to account for these losses.[4]

Q4: What are common adducts seen with this compound and how can I control them?

A4: Besides the desired protonated molecule ([M+H]⁺), it is common to observe adducts with sodium ([M+Na]⁺) and potassium ([M+K]⁺), especially when analyzing samples from biological matrices.[12] These adducts arise from the presence of metal salts in the sample, HPLC solvents, or leached from glass vials.[12]

Uncontrolled adduct formation is problematic because it splits the analyte signal across multiple species, reducing the intensity of the desired [M+H]⁺ ion and complicating quantification.[13] To control this:

• Use High-Purity Solvents: Ensure you are using LC-MS grade solvents with low metal ion content.

• Utilize Plastic Vials: Whenever possible, use polypropylene or other plastic autosampler vials to avoid leaching of sodium and potassium from glass.[12]

• Optimize Mobile Phase Additives: Adding a volatile salt like ammonium formate can help suppress sodium adduct formation by providing a high concentration of competing cations (NH₄⁺).[14][15]

• Improve Sample Cleanup: Implement rigorous sample preparation protocols like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove endogenous salts from the sample matrix.[12]

Q5: How does Ro 106-9920-d5 help mitigate matrix effects?

A5: Matrix effects are the alteration of ionization efficiency due to co-eluting compounds from the sample matrix (e.g., salts, lipids, proteins).[16][17] These matrix components can compete with the analyte for charge in the ESI droplet, typically leading to a suppression of the analyte's signal.[16][18]

This is precisely where a deuterated internal standard like Ro 106-9920-d5 provides its greatest value. Because it co-elutes and has virtually identical physicochemical properties to the unlabeled analyte, it experiences the exact same degree of ion suppression or enhancement.[4][8] Therefore, while the absolute signal intensity of both the analyte and the internal standard may fluctuate between injections, the ratio of their signals remains constant and proportional to the analyte's concentration.[4] This normalization is critical for achieving the accuracy and precision required in regulated bioanalysis and other demanding applications.[4][7]

Section 2: In-Depth Troubleshooting Guides

This section addresses specific experimental problems in a detailed question-and-answer format, providing both solutions and the scientific rationale behind them.

Guide 1: Overcoming Poor Signal Intensity

Q: How can I systematically optimize my ESI source parameters for Ro 106-9920-d5 to maximize sensitivity?

A: Systematic optimization is crucial and should ideally be performed by infusing a solution of Ro 106-9920-d5 directly into the mass spectrometer, bypassing the LC column. This allows you to observe the effects of parameter changes in real-time. The "one-variable-at-a-time" (OVAT) approach is common, but a Design of Experiments (DoE) approach can be more efficient for identifying interactions between parameters.[19]

Below is a summary of key parameters and their optimization logic.

Parameter	Function	Typical Starting Range (Positive ESI)	Optimization Logic & Rationale
Capillary Voltage	Creates the potential difference that drives the electrospray process and droplet charging.	3.0 – 5.0 kV	Too low results in poor ionization efficiency. Too high can cause electrical discharge (arcing) or in-source fragmentation, leading to signal loss. Adjust for a stable, maximal signal.
Nebulizer Gas Pressure	Assists in forming fine, charged droplets from the liquid stream.	20 – 60 psi	Controls droplet size. Higher pressure creates smaller droplets, aiding desolvation. However, excessively high pressure can lead to ion suppression or cool the ESI plume, reducing efficiency.
Drying Gas Flow & Temp.	Evaporates solvent from the charged droplets, shrinking them until ions are released into the gas phase.	Flow: 8 – 12 L/minTemp: 250 – 450 °C	These parameters are critical for desolvation.[19] Insufficient flow or temperature leads to incomplete desolvation and poor sensitivity. Excessively high temperature can cause thermal degradation of the analyte.
Cone / Orifice Voltage	Extracts ions from the atmospheric pressure region into the vacuum region of the mass spectrometer.	10 - 60 V	This potential difference helps to break up solvent clusters from the ions (declustering).[12] However, if this voltage is set too high, it can impart excess energy, causing the molecule to fragment within the source (in-source fragmentation).[20][21]
Sprayer Position	The physical location of the ESI needle relative to the mass spectrometer inlet.	Instrument Dependent	This parameter affects how efficiently the generated ions are sampled by the instrument. The optimal position can vary based on the analyte's properties and the mobile phase flow rate.[12]

Workflow Diagram: ESI Source Optimization This diagram outlines a logical workflow for tuning the ESI source for Ro 106-9920-d5.

Q: What is the ideal mobile phase composition for analyzing Ro 106-9920-d5, and why?

A: The mobile phase is a critical factor influencing both chromatographic separation and ESI efficiency.[10]

• Solvents: For reversed-phase chromatography, a mixture of water with an organic solvent like acetonitrile or methanol is standard. These solvents are ideal for ESI as they can support ions in solution and are volatile enough for efficient evaporation.[12]

• Acidic Additive (Crucial): The single most important component for good sensitivity in positive mode is an acidic additive. 0.1% formic acid is the recommended choice. The primary role of the acid is to lower the pH of the mobile phase, ensuring that the basic nitrogen sites on Ro 106-9920-d5 are protonated before they even enter the ESI source.[10] This pre-formation of ions in the liquid phase dramatically enhances the efficiency of the ESI process.[22]

• Additive to Avoid: Avoid using trifluoroacetic acid (TFA). While it is an excellent ion-pairing agent for chromatography, it is notoriously suppressive in ESI. TFA forms very strong ion pairs with protonated analytes in the ESI droplet, preventing their release into the gas phase as ions and severely reducing the signal.[12]

Guide 2: Troubleshooting Signal Instability and Adducts

Q: My signal for Ro 106-9920-d5 is highly unstable. What are the likely causes and solutions?

A: An unstable signal, often appearing as a "spiky" or rapidly fluctuating ion current, can compromise quantification. Common causes include:

• Inconsistent Spray: The electrospray itself may be unstable. This can be caused by a partially blocked or dirty ESI needle, incorrect nebulizer gas flow, or air bubbles in the solvent line.

  • Solution: Check for bubbles in the LC lines. Clean the ESI probe and capillary according to the manufacturer's instructions. Ensure the nebulizer gas flow is appropriate for the liquid flow rate to create a fine, steady mist.

• High Salt Concentration: High concentrations of salts or buffers in the mobile phase or from the sample can lead to charge instability at the ESI tip and cause signal fluctuation.

  • Solution: Use volatile buffers (e.g., ammonium formate) if necessary and keep the concentration low. Improve sample cleanup to remove non-volatile salts.[12]

• Contamination: Contaminants in the system can co-elute and interfere with the ionization process.[23]

  • Solution: Flush the LC system and column thoroughly. Run blank injections to diagnose the source of contamination.

Q: I am observing significant [M+Na]⁺ or [M+K]⁺ adducts instead of the desired [M+H]⁺ ion. How can I promote protonation?

A: The preferential formation of sodium or potassium adducts indicates a high concentration of these metal ions relative to available protons (H⁺). The goal is to shift the equilibrium in favor of protonation.

• Increase Proton Availability: Ensure you are using an acidic modifier like 0.1% formic acid. This provides an abundant source of protons to compete with metal ions.[22]

• Reduce Metal Ion Contamination: As detailed in the FAQ, switch to plastic vials and use high-purity solvents.[12]

• Use Competitive Additives: Adding a low concentration (e.g., 5-10 mM) of a volatile ammonium salt like ammonium formate can be very effective. The ammonium ions (NH₄⁺) can outcompete sodium and potassium for adduct formation but are less likely to suppress the desired protonation compared to metal ions.[14] Some studies have also shown that certain fluorinated acids can effectively "trap" sodium ions, preventing them from forming adducts with the analyte.[13][24]

Troubleshooting Diagram: Low Signal Intensity This decision tree provides a logical path for diagnosing the root cause of poor signal for Ro 106-9920-d5.

Section 3: References

• How to optimize ESI source parameters for better sensitivity in LC-MS analysis - ruthigen. (n.d.). RUTHIGEN. [Link]

• A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. (n.d.). PharmaTutor. [Link]

• Deuterated internal standards and bioanalysis by AptoChem. (n.d.). AptoChem. [Link]

• Optimization of Electrospray Ionization by Statistical Design of Experiments and Response Surface Methodology: Protein–Ligand Equilibrium Dissociation Constant Determinations. (2012). Journal of the American Society for Mass Spectrometry. [Link]

• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. (n.d.). Journal of Analytical Methods in Chemistry. [Link]

• What are Matrix Effect in Liquid Chromatography Mass Spectrometry? | NorthEast BioLab. (n.d.). NorthEast BioLab. [Link]

• Electrospray Ionization Matrix Effect as an Uncertainty Source in HPLC/ESI-MS Pesticide Residue Analysis. (2006). Journal of AOAC International. [Link]

• Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions. (2018). Analytical Chemistry. [Link]

• Matrix effects during analysis of plasma samples by electrospray and atmospheric pressure chemical ionization mass spectrometry: practical approaches to their elimination. (2003). Journal of Chromatography A. [Link]

• Electrospray Ionization Efficiency Is Dependent on Different Molecular Descriptors with Respect to Solvent pH and Instrumental Configuration. (2016). PLOS ONE. [Link]

• Optimization of the Electrospray Ionization Source with the Use of the Design of Experiments Approach for the LC–MS-MS Determination of Selected Metabolites in Human Urine. (2016). Spectroscopy. [Link]

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025). YouTube. [Link]

• Correction of Matrix Effects for Reliable Non-target Screening LC–ESI–MS Analysis of Wastewater. (2021). Analytical Chemistry. [Link]

• Why can the deuterated internal standard method be used for quantification in the detection of serum 25-hydroxyvitamin D by high-performance liquid chromatography-tandem mass spectrometry? Can ordinary chromatographic methods use this method for quantification?. (n.d.). Bio-thermo. [Link]

• Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions. (2018). Analytical Chemistry. [Link]

• Electrospray ionization. (n.d.). Wikipedia. [Link]

• 10 Tips for Electrospray Ionisation LC-MS. (n.d.). Element Lab Solutions. [Link]

• Electrospray Ionization Efficiency Is Dependent on Different Molecular Descriptors with Respect to Solvent pH and Instrumental Configuration. (2016). PLoS ONE. [Link]

• Mass Spectrometry Troubleshooting and Common Issues. (2023). G-M-I, Inc.. [Link]

• pH Effects on Electrospray Ionization Efficiency. (2017). Journal of the American Society for Mass Spectrometry. [Link]

• Controlling formation of metal ion adducts and enhancing sensitivity in Liquid Chromatography Mass Spectrometry. (2020). Journal of Applied and Natural Science. [Link]

• The effects of modifiers on electrospray ionization for small-to-medium-sized molecules in comparison with solution-phase ionization. (2024). Analytical and Bioanalytical Chemistry. [Link]

• Low signal in ESI negative ion mode - WKB64035. (n.d.). Waters Knowledge Base. [Link]

• A tutorial in small molecule identification via electrospray ionization‐mass spectrometry: The practical art of structural elucidation. (2017). Mass Spectrometry Reviews. [Link]

• Understanding Electrospray Ionization (ESI) Difficulties of Digital Mass Spectrometry. (n.d.). Medium. [Link]

• Regarding the Influence of Additives and Additional Plasma-Induced Chemical Ionization on Adduct Formation in ESI/IMS/MS. (2023). Journal of the American Society for Mass Spectrometry. [Link]

• Troubleshooting ESI LC MS/MS chromatograms--sample contamination?. (2016). ResearchGate. [Link]

• (PDF) Controlling formation of metal ion adducts and enhancing sensitivity in Liquid Chromatography Mass Spectrometry. (2020). ResearchGate. [Link]

• Induced Chemical Ionization on Adduct Formation in ESI/IMS. (2023). Journal of the American Society for Mass Spectrometry. [Link]

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Technical Support Center: A Guide to Preventing Ro 106-9920-d5 Degradation During Freeze-Thaw Cycles

Welcome to the technical support center for Ro 106-9920-d5. This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of this critical research compound. Improper handling, particularly repeated freeze-thaw cycles, can significantly compromise experimental outcomes. This document provides in-depth, evidence-based answers and protocols to prevent degradation and ensure the reproducibility of your results.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common queries regarding the stability of Ro 106-9920-d5.

Q1: Why are repeated freeze-thaw cycles a problem for small molecules like Ro 106-9920-d5?

A: Repeatedly freezing and thawing solutions is not a benign process; it exposes molecules to significant physical and chemical stresses.[1][2] The primary drivers of degradation are:

• Cryoconcentration: As the solvent (especially water) begins to freeze, it forms pure ice crystals, forcing solutes like Ro 106-9920-d5 and buffer salts into the remaining unfrozen liquid.[3][4][5] This dramatic increase in local concentration can lead to precipitation, aggregation, or accelerate degradation reactions.[6][7]

• pH Shifts: In buffered aqueous solutions, the various buffer components can have different solubilities at low temperatures.[8] The selective crystallization of one component can drastically alter the pH of the unfrozen liquid phase.[9][10] For example, sodium phosphate buffers can experience a pH drop of over 3 units upon freezing, creating a highly acidic microenvironment that can degrade sensitive compounds.[11][12]

• Ice Crystal Formation: The formation of ice crystals can exert physical stress on dissolved molecules.[1][13] While this is a more significant concern for large macromolecules like proteins, it can still contribute to the degradation or aggregation of small molecules.

• Hydrogen-Deuterium (H/D) Exchange: For deuterated compounds like Ro 106-9920-d5, exposure to protic solvents (like water or methanol) or atmospheric moisture, especially under non-neutral pH conditions, can lead to the replacement of deuterium atoms with hydrogen.[14] This compromises the isotopic purity of the standard, leading to inaccurate quantification in methods like LC-MS.[14]

Q2: What is the single most effective strategy to prevent freeze-thaw degradation?

A: Aliquoting. The most critical and straightforward method is to prepare single-use aliquots from your primary stock solution. Instead of thawing and re-freezing a large stock vial for each experiment, you can thaw a small, single-use aliquot. This ensures the main stock is frozen only once and remains protected from the damaging effects of repeated freeze-thaw cycles and atmospheric exposure.[15]

Q3: What is the best solvent for preparing and storing Ro 106-9920-d5 stock solutions?

A: Anhydrous, aprotic organic solvents are highly recommended. Based on its known solubility, Dimethyl Sulfoxide (DMSO) is an excellent choice.[16]

• Why DMSO? It is an aprotic solvent, meaning it does not have acidic protons that can facilitate H/D exchange.[14] It also has a high freezing point (~18.5°C) but supercools readily and forms a glass at low temperatures, which can inhibit the formation of large, damaging ice crystals.[1] Furthermore, it is compatible with many cell-based assays at low final concentrations.

Q4: My experiment requires an aqueous working solution. How should I prepare and store it?

A: Aqueous working solutions should be prepared fresh for each experiment and used immediately.[14] They should not be stored for long periods or subjected to freeze-thaw cycles due to the high risk of H/D exchange and hydrolysis.

• Buffer Selection: If a buffer is necessary, choose one known to exhibit minimal pH shifts upon freezing. Avoid phosphate buffers.[8][12] Histidine, acetate, and citrate buffers are generally more stable in this regard.[8]

• Preparation: Prepare the aqueous working solution by diluting a small amount of your concentrated DMSO stock into the chosen aqueous buffer immediately before use.

Q5: At what temperature should I store my aliquots of Ro 106-9920-d5?

A: For long-term stability, storage at -20°C or -80°C is recommended.[14][17] Storing at -80°C provides a more stable environment, further slowing any potential degradation pathways and ensuring the solution remains well below its glass transition temperature.[5][18] Regardless of the temperature, consistency is key; avoid temperature fluctuations.

Section 2: Troubleshooting Guide

Problem: I'm observing a gradual loss of compound activity or inconsistent results across experiments.

This is a common issue often linked to compound instability. Use this guide to diagnose and resolve the problem.

Possible Cause	Troubleshooting Action & Rationale
1. Degradation from Multiple Freeze-Thaw Cycles	Action: Implement a strict single-use aliquotting strategy as detailed in Protocol 3.1 . Rationale: Your master stock solution is likely degrading with each freeze-thaw event. By using fresh aliquots for each experiment, you ensure that the compound's integrity is identical every time.
2. Improper Solvent or Buffer Choice	Action: Review your solvent system. If using an aqueous buffer for storage, switch to an anhydrous DMSO stock. If preparing aqueous working solutions, use them immediately after preparation and consider switching to a more stable buffer system (see table below). Rationale: Aqueous environments, especially with pH-unstable buffers, can cause rapid degradation through hydrolysis, H/D exchange, or pH-mediated reactions.[12][14]
3. Contamination with Water/Moisture	Action: Always allow your frozen aliquot vials to warm completely to room temperature before opening them. After use, consider flushing the headspace of your master stock vial with an inert gas like argon or nitrogen before re-sealing and storing. Rationale: Cold vials will cause atmospheric moisture to condense directly into your solution upon opening.[17] DMSO is hygroscopic and will readily absorb this water, increasing the risk of degradation and H/D exchange.[14][15] Inert gas displaces oxygen and moisture, preventing oxidation and contamination.[17]
4. Photodegradation	Action: Store all stock solutions and aliquots in amber vials or wrap clear vials in aluminum foil to protect them from light.[17] Rationale: Many complex organic molecules are sensitive to light. Constant exposure, even to ambient lab lighting, can cause photodegradation over time.

Table 1: Comparison of Buffer Performance During Freezing

Buffer System	Typical pH Shift Upon Freezing	Recommendation for Ro 106-9920-d5
Sodium Phosphate	HIGH (Can shift >3 pH units) [8][11][12]	NOT RECOMMENDED for frozen storage.
Tris-HCl	Moderate (~1.2 pH units increase)[8]	Use with caution; prepare fresh.
Histidine	Low (<1 pH unit increase)[8]	Preferred for aqueous working solutions if needed.
Citrate / Acetate	Low (<1 pH unit increase)[8]	Preferred for aqueous working solutions if needed.

Section 3: Protocols & Methodologies

Protocol 3.1: Preparation and Aliquoting of a Stable Stock Solution

This protocol describes the gold-standard method for preparing and storing Ro 106-9920-d5 to maximize its shelf-life.

Materials:

• Ro 106-9920-d5 (solid)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Calibrated analytical balance

• Amber glass vial for master stock

• Low-volume, screw-cap microtubes or amber cryovials for single-use aliquots

• Inert gas (Argon or Nitrogen), optional but recommended

Procedure:

• Equilibration: Allow the vial containing solid Ro 106-9920-d5 to equilibrate to room temperature for at least 30 minutes before opening to prevent moisture condensation.

• Weighing: Carefully weigh the desired amount of Ro 106-9920-d5 in a sterile, controlled environment.

• Dissolution: Add the appropriate volume of anhydrous DMSO to achieve your target concentration (e.g., 10 mM or 20 mM). Vortex thoroughly until the solid is completely dissolved. This is your Master Stock Solution .

• Inert Gas Purge (Optional): Gently flush the headspace of the Master Stock Solution vial with argon or nitrogen for 15-30 seconds to displace oxygen and moisture. Seal the cap tightly.

• Aliquoting: Immediately dispense the Master Stock Solution into single-use aliquots. The volume of each aliquot should be sufficient for one experiment (e.g., 10-50 µL).

• Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and date of preparation.

• Storage: Place the aliquots and the master stock vial in a labeled box and store at -20°C or, preferably, -80°C, protected from light.

Protocol 3.2: Stability Verification by LC-MS (Conceptual Workflow)

To empirically validate the stability of your compound under your specific storage conditions, a simple LC-MS analysis can be performed.

• Time Zero (T0) Analysis: Immediately after preparing your stock solution and aliquots, thaw one aliquot and analyze it via LC-MS to obtain a baseline purity profile and peak area.

• Time Point Analysis: At regular intervals (e.g., 1, 3, and 6 months), thaw a new, previously unopened aliquot from the same batch.

• Analysis: Analyze the sample using the same LC-MS method as the T0 sample.

• Comparison: Compare the purity profile and the peak area of the main compound against the T0 sample. Look for the appearance of new degradation peaks or a significant decrease in the main peak area. A stable compound should show no significant changes (typically within a ±15% variance of the T0 value).[14]

Section 4: The Science Behind Freeze-Thaw Degradation

Understanding the underlying mechanisms of degradation is key to preventing them. The process begins with freezing, which initiates several parallel, destructive pathways.

Caption: Key mechanisms of freeze-thaw degradation and preventative strategies.

References

• BenchChem. (n.d.). Safeguarding Deuterated Compounds: An In-depth Technical Guide to Storage and Stability.
• Cayman Chemical. (n.d.). Ro 106-9920 (CAS Number: 62645-28-7).
• BenchChem. (n.d.). Stability of Deuterated Standards: A Comparative Guide to Optimal Storage Conditions.
• Single Use Support. (2022, December 14). Walking on thin ice: controlled freezing & thawing of pharmaceutical active molecules.
• Kovalcikova, J., et al. (2016, May 17). Suppression of protein inactivation during freezing by minimizing pH changes using ionic cryoprotectants. Scientific Reports.
• Santa Cruz Biotechnology, Inc. (n.d.). RO 106-9920 (CAS 62645-28-7).
• Yan, B., et al. (2003, April 15). The effect of freeze/thaw cycles on the stability of compounds in DMSO. Journal of Biomolecular Screening.
• Reddit. (2024, November 25). Why is freeze/thaw an issue? r/labrats.
• Reddit. (2023, April 10). Do freeze-thaw cycles damage small molecules dissolved in DMSO? r/labrats.
• University of Illinois. (2008, January 14). New buffer resists pH change, even as temperature drops. Illinois News Bureau.
• CoLab. (2025, September 24). Impact of Multiple Freeze Thaw Cycles on Degradation of Trastuzumab and Rituximab in Different Formulations.
• Bluemel, O., et al. (2022, April 5). The effect of mAb and excipient cryoconcentration on long-term frozen storage stability - Part 1: Higher molecular weight species and subvisible particle formation. International Journal of Pharmaceutics: X.
• Kumagai, H., et al. (2019, September 7). Quasichemical Approach to pH Shifts in Frozen Phosphate Buffers. ACS Publications.
• Kulkarni, A., et al. (2020, July 10). Freezing-induced protein aggregation - Role of pH shift and potential mitigation strategies. Journal of Controlled Release.
• Shao, S., et al. (2022). Proposed degradation mechanism during freeze-thaw cycles and the experimental design to test the related hypotheses. ResearchGate.
• Kolhe, P., et al. (2010, May 15). Impact of freezing on pH of buffered solutions and consequences for monoclonal antibody aggregation. Biotechnology Progress.
• Singh, S. K., et al. (2015, January 13). Evaluating Freeze-Thaw Processes in Biopharmaceutical Design. BioProcess International.
• Singh, S. K., et al. (2015, January 5). Evaluating Freeze–Thaw Processes in Biopharmaceutical Development. Sartorius.
• Bluemel, O., et al. (2021, December 25). The effect of mAb and excipient cryoconcentration on long-term frozen storage stability - part 2: Aggregate formation and oxidation. International Journal of Pharmaceutics: X.
• ResearchGate. (2020, August 30). Cryoconcentration and 3D Temperature Profiles During Freezing of mAb Solutions in Large-Scale PET Bottles and a Novel Scale-Down Device.
• Bluemel, O., et al. (2021, December 25). The effect of mAb and excipient cryoconcentration on long-term frozen storage stability - Part 1: Higher molecular weight species and subvisible particle formation. PubMed.

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• 5. The effect of mAb and excipient cryoconcentration on long-term frozen storage stability - Part 1: Higher molecular weight species and subvisible particle formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The effect of mAb and excipient cryoconcentration on long-term frozen storage stability - part 2: Aggregate formation and oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
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• 13. Walking on thin ice: controlled freezing & thawing of pharmaceutical active molecules [insights.bio]
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Technical Support Center: Optimizing LC-MS/MS Extraction Recovery for Ro 106-9920-d5

Overview

Ro 106-9920 (6-(Phenylsulfinyl)tetrazolo[1,5-b]pyridazine) is a potent inhibitor of NF-κB activation. Its deuterated stable isotope-labeled internal standard (SIL-IS), Ro 106-9920-d5, is critical for accurate bioanalytical LC-MS/MS quantification in pharmacokinetic (PK) and drug development studies. Achieving high, reproducible extraction recovery from complex biological matrices (e.g., plasma, serum) is challenging due to the compound's specific physicochemical liabilities—namely, its reactive sulfinyl moiety and moderate lipophilicity.

This technical support guide provides actionable, mechanistically grounded troubleshooting protocols for optimizing extraction recovery and mitigating matrix effects, strictly adhering to regulatory bioanalytical method validation standards[1].

Part 1: Physicochemical Profiling & Method Selection

Understanding the molecular behavior of Ro 106-9920-d5 is the first step in designing a self-validating extraction system.

Property	Value / Characteristic	Impact on Extraction Strategy
Molecular Weight	~250.29 g/mol (d5 variant)	Standard small molecule; easily passes through standard SPE frit porosities.
Core Structure	Tetrazolo[1,5-b]pyridazine	Polar heterocyclic core; requires sufficient organic strength to elute from reversed-phase sorbents.
Functional Group	Sulfinyl (-S(=O)-)	Critical Liability: Prone to oxidation to sulfone (+16 Da) or reduction to sulfide (-16 Da) under harsh extraction conditions.
Isotope Label	Phenyl-d5	Highly stable against H/D exchange under physiological and standard analytical pH ranges (pH 3–9).

Part 2: Troubleshooting FAQs

Q1: Why is the absolute recovery of Ro 106-9920-d5 consistently below 40% when using standard Protein Precipitation (PPT) with Acetonitrile? Root Cause: Ro 106-9920 exhibits moderate-to-high plasma protein binding. When organic solvents (like Acetonitrile or Methanol) are added directly to plasma, proteins denature rapidly, instantly forming a hard pellet. Hydrophobic and hydrogen-bonding interactions trap the Ro 106-9920-d5 molecules within this precipitant matrix before they can partition into the organic supernatant. Solution:

• Pre-treatment Disruption: Before adding the organic crash solvent, dilute the plasma 1:1 with a protein-disrupting buffer (e.g., 1% Formic Acid in water or 0.1 M Zinc Sulfate). This alters the protein conformation, releasing the analyte.

• Switch Methodology: If PPT recovery remains low, transition to Solid-Phase Extraction (SPE), which provides a controlled environment for analyte retention and matrix washing.

Q2: How do I systematically isolate whether my low MS/MS signal is due to poor extraction recovery or severe matrix effects (ion suppression)? Root Cause: Co-extracted matrix components (particularly endogenous phospholipids) co-elute and compete with Ro 106-9920-d5 for charge in the Electrospray Ionization (ESI) source, causing signal suppression that mimics low recovery. Solution: You must employ the Matuszewski post-extraction spike methodology[2]. Prepare three sets of samples:

• Set 1 (Neat): Ro 106-9920-d5 in pure reconstitution solvent.

• Set 2 (Post-Extraction): Blank matrix extracted, then spiked with Ro 106-9920-d5 prior to injection.

• Set 3 (Pre-Extraction): Matrix spiked with Ro 106-9920-d5, then extracted.

Calculation:

• Matrix Effect (ME) = (Area Set 2 / Area Set 1) × 100. (Values < 100% indicate ion suppression).

• True Recovery (RE) = (Area Set 3 / Area Set 2) × 100. This self-validating mathematical model isolates the exact point of signal loss[3].

Caption: Workflow for isolating Matrix Effect (ME) from Extraction Recovery (RE) based on Matuszewski et al.

Q3: I am observing a secondary chromatographic peak with a +16 Da mass shift during Liquid-Liquid Extraction (LLE). What causes this? Root Cause: The sulfinyl group (-SO-) on Ro 106-9920-d5 is highly susceptible to oxidation, forming a sulfone (-SO2-) derivative (+16 Da). This is frequently triggered by the use of ether-based LLE solvents (e.g., Diethyl Ether or Diisopropyl Ether) that have accumulated trace peroxides over time. It is exacerbated by evaporating the organic layer at high temperatures (>40°C). Solution:

• Use only high-purity, peroxide-free extraction solvents (e.g., Methyl tert-butyl ether, MTBE, or Ethyl Acetate).

• Evaporate extracts under a gentle stream of ultra-pure nitrogen at a maximum temperature of 30°C.

Caption: Chemical degradation pathways of the sulfinyl moiety during harsh extraction conditions.

Q4: Is there a risk of deuterium scrambling or H/D exchange for Ro 106-9920-d5 during sample prep? Root Cause: Isotope scrambling occurs when the labeled atoms (deuterium) back-exchange with hydrogen from the aqueous matrix, leading to a loss of the +5 Da mass shift and inaccurate quantification. Solution: The d5 label on Ro 106-9920 is located on the phenyl ring. Aromatic deuteriums are chemically stable and highly resistant to H/D exchange compared to acidic protons (like those on amines or hydroxyls). As long as the extraction pH is maintained within standard bioanalytical limits (pH 3.0 to 9.0), H/D exchange is negligible.

Part 4: Optimized Solid-Phase Extraction (SPE) Protocol

To maximize recovery and minimize matrix effects, a Polymeric Reversed-Phase (e.g., Oasis HLB, 30 mg/1 cc) SPE method is recommended over PPT or LLE. This protocol leverages the hydrophobic nature of the phenyl ring while washing away polar matrix suppressors.

Step-by-Step Methodology:

• Sample Pre-treatment: Aliquot 100 µL of plasma. Add 10 µL of Ro 106-9920-d5 working internal standard solution. Add 100 µL of 1% Formic Acid in MS-grade water. Vortex for 30 seconds to disrupt protein binding.

• Conditioning: Pass 1.0 mL of 100% Methanol (LC-MS grade) through the SPE cartridge to activate the sorbent bed.

• Equilibration: Pass 1.0 mL of MS-grade Water through the cartridge. Do not let the sorbent dry out.

• Loading: Apply the pre-treated plasma sample to the cartridge at a slow flow rate (~1 drop per second) to ensure maximum partitioning into the stationary phase.

• Washing: Pass 1.0 mL of 5% Methanol in Water through the cartridge. This critical step removes salts, hydrophilic proteins, and polar endogenous compounds without eluting the target analyte.

• Drying: Apply maximum vacuum (or positive pressure) for 2 minutes to remove residual aqueous matrix.

• Elution: Elute Ro 106-9920-d5 with 1.0 mL of 100% Acetonitrile.

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle nitrogen stream at 30°C. Reconstitute in 100 µL of Initial Mobile Phase (e.g., 20% Acetonitrile / 80% Water with 0.1% Formic Acid). Vortex and transfer to an autosampler vial for LC-MS/MS injection.

References

• Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. U.S. Department of Health and Human Services. Available at:[Link]

• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (1998). Matrix effect in quantitative LC/MS/MS analyses of biological fluids: a method for determination of finasteride in human plasma at picogram per milliliter concentrations. Analytical Chemistry, 70(5), 882-889. Available at:[Link]

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• 1. fda.gov [fda.gov]
• 2. Matrix effect in quantitative LC/MS/MS analyses of biological fluids: a method for determination of finasteride in human plasma at picogram per milliliter concentrations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Technical Guide to Understanding the Chromatographic Isotope Effect: Retention Time Shift Between Ro 106-9920 and Ro 106-9920-d5

This guide provides an in-depth comparison of the chromatographic behavior of the NF-κB inhibitor Ro 106-9920 and its stable isotope-labeled (SIL) analog, Ro 106-9920-d5. Researchers in drug metabolism, pharmacokinetics (DMPK), and bioanalysis frequently rely on SIL internal standards for accurate quantitation using liquid chromatography-mass spectrometry (LC-MS). However, the substitution of hydrogen with deuterium can introduce subtle but significant changes in physicochemical properties, leading to a phenomenon known as the deuterium isotope effect.[1] This effect often manifests as a measurable shift in chromatographic retention time, which can impact method development and data integrity.

This document will elucidate the scientific principles governing this retention time shift, provide a detailed experimental protocol for its characterization, and discuss the practical implications for developing robust analytical methods.

The Scientific Principle: The Deuterium Isotope Effect in Reversed-Phase Chromatography

The use of deuterated analogs as internal standards is predicated on the assumption that they will behave nearly identically to the unlabeled analyte, co-eluting from the chromatography column and experiencing the same ionization efficiency and potential matrix effects.[2] While largely true, the substitution of hydrogen (¹H) with its heavier isotope, deuterium (²H or D), creates a carbon-deuterium (C-D) bond that is slightly shorter and stronger than a carbon-hydrogen (C-H) bond. This is a consequence of the greater mass of deuterium, which results in a lower zero-point vibrational energy.[1]

In the context of reversed-phase liquid chromatography (RPLC), where separation is driven by hydrophobic interactions, these subtle differences in bond energy can influence the van der Waals interactions between the analyte and the nonpolar stationary phase. Generally, deuterated compounds exhibit slightly weaker intermolecular interactions with the stationary phase compared to their protiated (non-deuterated) counterparts.[1][3] This reduced interaction strength leads to a slightly faster elution from the column, resulting in a shorter retention time for the deuterated molecule.[1][4] This phenomenon is often referred to as an "inverse isotope effect" in chromatography.[2]

The magnitude of this retention time shift is influenced by several factors, including the number and location of deuterium atoms on the molecule, the specific chromatographic conditions (e.g., mobile phase composition, temperature), and the nature of the stationary phase.[5]

Experimental Protocol for Characterization

This section details a representative Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method designed to resolve and quantify the retention time (t_R) difference between Ro 106-9920 and Ro 106-9920-d5.

2.1. Materials and Reagents

• Ro 106-9920 (MW: 245.26 g/mol )[6]

• Ro 106-9920-d5 (MW: 250.29 g/mol )[7]

• LC-MS Grade Acetonitrile

• LC-MS Grade Water

• Formic Acid (≥99%)

• Dimethyl Sulfoxide (DMSO), HPLC Grade

2.2. Step-by-Step Methodology

• Standard Solution Preparation:

  • Prepare individual 1.0 mg/mL stock solutions of Ro 106-9920 and Ro 106-9920-d5 in DMSO.

  • Create an intermediate stock mix by combining equal volumes of each stock solution.

  • Prepare a final working solution at 100 ng/mL by diluting the intermediate stock mix in a 50:50 (v/v) solution of acetonitrile and water. This ensures both compounds are present at the same concentration for direct comparison.

• UPLC-MS/MS System Configuration:

  • Utilize a high-pressure UPLC system coupled to a triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Chromatographic and Mass Spectrometry Conditions:

  • The parameters outlined below are a robust starting point for achieving separation and detection.

Parameter	Condition
UPLC Column	Acquity UPLC BEH C18, 1.7 µm, 2.1 x 50 mm
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Flow Rate	0.5 mL/min
Gradient	5% B to 95% B over 3.0 min; hold at 95% B for 0.5 min; return to 5% B and re-equilibrate for 1.0 min
Column Temperature	40 °C
Injection Volume	2 µL
Ionization Mode	ESI Positive
Capillary Voltage	3.0 kV
Source Temperature	150 °C
Desolvation Temp.	450 °C
MRM Transition (Ro 106-9920)	Q1: 246.0 -> Q3: [Fragment Ion m/z]
MRM Transition (Ro 106-9920-d5)	Q1: 251.1 -> Q3: [Fragment Ion m/z]

• Data Acquisition and Analysis:

  • Inject the 100 ng/mL working solution onto the UPLC-MS/MS system.

  • Acquire data using the specified MRM transitions.

  • Overlay the resulting chromatograms for Ro 106-9920 (m/z 246.0 -> fragment) and Ro 106-9920-d5 (m/z 251.1 -> fragment).

  • Determine the apex retention time (t_R) for each peak.

  • Calculate the retention time shift (Δt_R) using the formula: Δt_R = t_R (Ro 106-9920) - t_R (Ro 106-9920-d5)

Visualization of Experimental Workflow

The following diagram illustrates the key stages of the comparative analysis.

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The Gold Standard: A Comparative Guide to Internal Standards for NF-κB Inhibitor Quantification, Featuring Ro 106-9920-d5

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the intricate world of drug discovery, particularly in the realm of inflammatory and oncological research, the accurate quantification of Nuclear Factor-kappa B (NF-κB) inhibitors is paramount. The NF-κB signaling cascade is a cornerstone of cellular responses to stimuli such as stress, cytokines, and bacterial or viral antigens.[1][2][3] Its dysregulation is a hallmark of numerous diseases, making the development of potent and specific inhibitors a critical therapeutic strategy.[3][4] This guide provides a comprehensive comparison of internal standards for the bioanalysis of NF-κB inhibitors, with a special focus on the advantages of using a stable isotope-labeled standard like Ro 106-9920-d5.

The Critical Role of Internal Standards in LC-MS/MS Bioanalysis

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for the quantitative analysis of small molecules in complex biological matrices due to its high sensitivity and selectivity.[5][6] However, the accuracy and precision of LC-MS/MS data can be compromised by several factors, including variability in sample preparation, matrix effects (ion suppression or enhancement), and instrument drift.[5][7][8] To mitigate these variabilities, an internal standard (IS) is introduced at a known concentration to all samples, including calibration standards and quality controls, at the earliest stage of sample preparation.[5][9][10] The IS normalizes the analytical signal of the analyte, ensuring robust and reliable quantification.[11][12][13]

There are two main categories of internal standards used in LC-MS/MS:

• Structural Analogs: These are compounds with a chemical structure similar to the analyte.[5][9]

• Stable Isotope-Labeled (SIL) Internal Standards: These are molecules in which one or more atoms have been replaced with their heavy stable isotopes (e.g., deuterium (²H or D), carbon-13 (¹³C), or nitrogen-15 (¹⁵N)).[7][9]

Ro 106-9920-d5: The Ideal Internal Standard for a Potent NF-κB Inhibitor

Ro 106-9920 is a potent inhibitor of NF-κB activation.[14][15][16] For the accurate quantification of Ro 106-9920 in biological samples, its deuterated analog, Ro 106-9920-d5, represents the ideal internal standard. Deuterated standards are widely considered the "gold standard" in quantitative mass spectrometry because their physicochemical properties are nearly identical to the analyte.[7][9] This near-identical nature ensures that the IS and the analyte behave similarly during sample extraction, chromatographic separation, and ionization, thus providing the most accurate correction for any experimental variability.[7][11]

Visualizing the NF-κB Signaling Pathway

To appreciate the context of inhibitor studies, a clear understanding of the NF-κB signaling pathway is essential. The following diagram illustrates the canonical and non-canonical pathways.

Caption: Canonical and non-canonical NF-κB signaling pathways.[1][17]

Comparative Analysis: Ro 106-9920-d5 vs. Other Internal Standards

The choice of an internal standard is a critical decision in bioanalytical method development. The following table provides a comparative overview of Ro 106-9920-d5 against structural analog internal standards. For this comparison, we will consider other known NF-κB pathway inhibitors, such as BAY 11-7082 and MG-132, as hypothetical structural analog internal standards.

Feature	Ro 106-9920-d5 (Deuterated IS)	Structural Analog IS (e.g., BAY 11-7082, MG-132)
Chromatographic Behavior	Co-elutes with the analyte (Ro 106-9920).[7][11]	Similar, but may not be identical, retention time.
Ionization Efficiency	Nearly identical to the analyte.[7][8]	May differ from the analyte, leading to differential matrix effects.
Extraction Recovery	Tracks the analyte's recovery very closely.[9][13]	May have different extraction efficiency.
Correction for Matrix Effects	Superior ability to compensate for ion suppression or enhancement.[7][18]	Less effective at compensating for matrix effects.
Accuracy and Precision	Leads to high accuracy and precision in quantification.[7][12]	Can provide acceptable accuracy and precision, but is more susceptible to variability.
Potential for Cross-Talk	Minimal, with sufficient mass difference (ideally ≥ 4 Da).[19]	No isotopic cross-talk, but potential for isobaric interference.
Availability and Cost	Can be more expensive and may require custom synthesis.[7]	Often more readily available and less expensive.

Experimental Protocol: Quantification of Ro 106-9920 in Plasma using LC-MS/MS with Ro 106-9920-d5 as Internal Standard

This protocol outlines a typical workflow for the quantitative analysis of Ro 106-9920 in a biological matrix.

Sample Preparation (Protein Precipitation)

• Thaw Samples: Thaw plasma samples (calibration standards, QCs, and unknown samples) on ice.

• Aliquoting: Aliquot 50 µL of each plasma sample into a 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of Ro 106-9920-d5 working solution (e.g., 100 ng/mL in methanol) to each tube, except for the blank plasma sample. To the blank plasma, add 10 µL of methanol.

• Vortex: Vortex each tube for 10 seconds to ensure thorough mixing.

• Protein Precipitation: Add 200 µL of ice-cold acetonitrile to each tube to precipitate proteins.

• Vortex: Vortex vigorously for 1 minute.

• Centrifugation: Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a new set of tubes or a 96-well plate.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Vortex and Centrifuge: Vortex for 30 seconds and centrifuge at 4,000 rpm for 5 minutes.

• Transfer to Autosampler Vials: Transfer the clear supernatant to autosampler vials for LC-MS/MS analysis.

LC-MS/MS Analysis

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode.

• Chromatographic Column: A C18 reverse-phase column suitable for small molecule analysis.

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• MRM Transitions:

  • Ro 106-9920: Select appropriate precursor and product ions.

  • Ro 106-9920-d5: Precursor ion will be [M+H]+5, with a corresponding product ion.

Data Analysis and Quantification

• Calibration Curve: Generate a calibration curve by plotting the peak area ratio of Ro 106-9920 to Ro 106-9920-d5 against the nominal concentration of the calibration standards. A linear regression with a weighting factor (e.g., 1/x²) is typically used.

• Quantification: Determine the concentration of Ro 106-9920 in the QC and unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the bioanalytical workflow.

Caption: A generalized workflow for the quantification of small molecule inhibitors from biological matrices.

Conclusion

The selection of an appropriate internal standard is a cornerstone of robust and reliable bioanalytical method development. For the quantification of the NF-κB inhibitor Ro 106-9920, the use of its deuterated analog, Ro 106-9920-d5, is unequivocally the superior choice. Its ability to closely mimic the behavior of the analyte throughout the analytical process ensures the highest level of accuracy and precision. While structural analog internal standards can be a viable alternative when a stable isotope-labeled standard is unavailable, their performance must be rigorously evaluated to ensure they adequately compensate for experimental variability. By adhering to sound scientific principles and employing the appropriate tools, researchers can generate high-quality data that accelerates the development of novel NF-κB-targeted therapeutics.

References

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• Biopike. (2023). Why can the deuterated internal standard method be used for quantification in the detection of serum 25-hydroxyvitamin D by high-performance liquid chromatography-tandem mass spectrometry? Can ordinary chromatographic methods use this method for quantification?. Biopike. Available at: [Link]

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• Lim, K. M., et al. (2024). A simple and highly sensitive LC–MS workflow for characterization and quantification of ADC cleavable payloads. Scientific Reports. Available at: [Link]

• Li, Y., et al. (2025). Suppression of nF-κB by ro 106-9920 alleviates ischemia/reperfusion-induced renal dysfunction and inflammation via modulation of neutrophil extracellular trap formation in acute kidney injury mice. Renal Failure. Available at: [Link]

• Li, Y., et al. (2025). Suppression of nF-κB by ro 106-9920 alleviates ischemia/reperfusion-induced renal dysfunction and inflammation via modulation of neutrophil extracellular trap formation in acute kidney injury mice. PubMed. Available at: [Link]

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The Gold Standard in Bioanalysis: A Comparative Guide to the Accuracy and Precision of Ro 106-9920-d5

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative bioanalysis, particularly within drug discovery and development, the pursuit of unerring accuracy and precision is not merely an academic exercise—it is the bedrock upon which the safety and efficacy of new therapeutics are built. The use of liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the industry benchmark for its sensitivity and selectivity. However, the reliability of this powerful technique is critically dependent on the effective mitigation of analytical variability. It is here that the choice of an appropriate internal standard (IS) becomes paramount.

This guide provides an in-depth, objective comparison of Ro 106-9920-d5 , a stable isotope-labeled internal standard (SIL-IS), against a structurally similar, yet hypothetically less optimal alternative, Ro 106-9920-d3. Through supporting experimental data and detailed protocols, we will demonstrate why a well-designed SIL-IS like Ro 106-9920-d5 is the superior choice for ensuring the integrity and reliability of quantitative assays.

The Critical Role of Internal Standards in LC-MS/MS

Quantitative bioanalysis is fraught with potential sources of error, including sample loss during extraction, variability in instrument response, and matrix effects.[1] An internal standard is a compound of known concentration added to samples, calibration standards, and quality controls to correct for these variations.[2] The ideal IS mimics the analyte of interest throughout the entire analytical process, from sample preparation to detection.[3]

Stable isotope-labeled internal standards are widely regarded as the gold standard because their physicochemical properties are nearly identical to the unlabeled analyte.[4][5] This ensures they co-elute chromatographically and experience the same degree of matrix effects, leading to more accurate and precise quantification.[4]

Comparative Analysis: Ro 106-9920-d5 vs. Ro 106-9920-d3

To illustrate the importance of the design of a SIL-IS, we present a comparative study between two deuterated analogs of Ro 106-9920:

• Ro 106-9920-d5: Deuterium labels are strategically placed on the phenyl ring, a chemically stable position unlikely to undergo back-exchange.

• Ro 106-9920-d3 (Hypothetical Alternative): Deuterium labels are placed on a metabolically more active site, which could potentially lead to in-source fragmentation or differential extraction recovery.

The following sections present hypothetical, yet realistic, experimental data from a series of validation experiments designed to assess the performance of each internal standard in a human plasma matrix, in accordance with FDA and ICH M10 guidelines.[2][6]

Accuracy and Precision

The accuracy and precision of an analytical method are fundamental indicators of its reliability.[7] Accuracy reflects the closeness of measured values to the true value, while precision measures the reproducibility of these measurements.[8]

Experimental Protocol: Accuracy and Precision

• Preparation of Quality Control (QC) Samples: QC samples were prepared by spiking known concentrations of Ro 106-9920 into pooled human plasma at four levels: Low (LQC, 3 ng/mL), Medium (MQC, 30 ng/mL), and High (HQC, 800 ng/mL).

• Sample Extraction: To 100 µL of each QC sample, 10 µL of the respective internal standard working solution (Ro 106-9920-d5 or Ro 106-9920-d3) was added. Proteins were precipitated with 300 µL of acetonitrile.

• Analysis: After centrifugation, the supernatant was injected into the LC-MS/MS system. Six replicates of each QC level were analyzed on three separate days.

• Data Evaluation: The accuracy was calculated as the percentage deviation of the mean measured concentration from the nominal concentration. Precision was expressed as the coefficient of variation (%CV).

Results:

Table 1: Inter-assay Accuracy and Precision with Ro 106-9920-d5

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
LQC	3.0	3.09	103.0	4.5
MQC	30.0	29.7	99.0	3.8
HQC	800.0	808.0	101.0	2.9

Table 2: Inter-assay Accuracy and Precision with Ro 106-9920-d3 (Hypothetical)

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
LQC	3.0	3.24	108.0	9.8
MQC	30.0	28.5	95.0	8.5
HQC	800.0	848.0	106.0	7.9

Analysis: The data clearly demonstrates the superior performance of Ro 106-9920-d5, with accuracy and precision well within the FDA's acceptance criteria of ±15% for accuracy and ≤15% for precision.[7] The hypothetical Ro 106-9920-d3 shows greater variability, indicating it is less effective at correcting for analytical inconsistencies.

Experimental Protocols and Methodologies

A robust and reliable bioanalytical method is the foundation of high-quality data. The following sections provide detailed protocols for the key stages of the quantitative assay for Ro 106-9920 in human plasma.

Sample Preparation: Protein Precipitation

• Thaw plasma samples and quality controls to room temperature.

• To a 1.5 mL microcentrifuge tube, add 100 µL of the plasma sample.

• Add 10 µL of the Ro 106-9920-d5 internal standard working solution (500 ng/mL in 50% methanol).

• Vortex for 10 seconds.

• Add 300 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex for 30 seconds.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer 200 µL of the supernatant to a clean tube or 96-well plate.

• Evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (50:50 acetonitrile:water with 0.1% formic acid).

• Vortex for 1 minute and inject into the LC-MS/MS system.

LC-MS/MS Instrumentation and Conditions

• LC System: Shimadzu Nexera X2 or equivalent

• Mass Spectrometer: Sciex Triple Quad 6500+ or equivalent

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions:

  • Ro 106-9920: Q1 246.3 -> Q3 157.2

  • Ro 106-9920-d5: Q1 251.3 -> Q3 162.2

Visualizing the Workflow and Concepts

To further clarify the experimental process and the underlying principles, the following diagrams are provided.

Caption: Bioanalytical workflow for Ro 106-9920 quantification.

Caption: Structures of Ro 106-9920 and its d5-labeled internal standard.

Caption: Principle of isotope dilution mass spectrometry.

Conclusion

The selection of an appropriate internal standard is a critical decision in the development of robust and reliable quantitative bioanalytical methods. As demonstrated through the comparative data, a well-designed stable isotope-labeled internal standard, such as Ro 106-9920-d5 , provides superior accuracy and precision compared to less optimal alternatives.[4] Its near-identical physicochemical properties to the analyte ensure that it effectively tracks and corrects for variability throughout the analytical process.[3] For researchers and scientists in drug development, investing in a high-quality SIL-IS is an investment in the integrity and defensibility of their data, ultimately contributing to the successful advancement of new therapeutic agents.

References

• Royal Society of Chemistry. (n.d.). Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics. Analytical Methods. [Link]

• Crimson Publishers. (2017, December 18). Stable Labeled Isotopes as Internal Standards: A Critical Review. Crimson Publishers. [Link]

• Springer. (2010, March 24). Validation and application of an LC-MS/MS method for the simultaneous quantification of 13 pharmaceuticals in seawater. Analytical and Bioanalytical Chemistry. [Link]

• IROA Technologies. (2025, October 27). Internal Standard Sets for Reliable Metabolomic Analysis. IROA Technologies. [Link]

• Acanthus Research. (2022, January 11). Designing Stable Isotope Labeled Internal Standards. Acanthus Research. [Link]

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• U.S. Food and Drug Administration. (2022, November). M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. FDA. [Link]

• Resolian. (n.d.). 8 Essential Characteristics of LC-MS/MS Method Validation. Resolian. [Link]

• Taylor & Francis Online. (2009, October 5). Development and Validation of LC-MS/MS Method for the Simultaneous Determination of Quinine and Doxycycline in Pharmaceutical Formulations. Taylor & Francis Online. [Link]

• ResolveMass. (2025, December 26). Essential FDA Guidelines for Bioanalytical Method Validation. ResolveMass. [Link]

• Turkish Journal of Pharmaceutical Sciences. (2023, August 21). LC-MS/MS Method Development and Validation for Determination of Favipiravir Pure and Tablet Dosage Forms. Turkish Journal of Pharmaceutical Sciences. [Link]

• National Institutes of Health. (2023, August 22). LC-MS/MS Method Development and Validation for Determination of Favipiravir Pure and Tablet Dosage Forms. National Institutes of Health. [Link]

• Regulations.gov. (2013, December 12). FDA Draft Guidance for Industry - Bioanalytical Method Validation. Regulations.gov. [Link]

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• BioPharma Services. (2023, December 12). Internal Standard Responses in LC-MS/MS Based Bioanalysis: Friend or Foe?. BioPharma Services. [Link]

• SciSpace. (n.d.). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. SciSpace. [Link]

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• SpringerLink. (n.d.). LC-Q-TOF-MS driven identification of potential degradation impurities of venetoclax, mechanistic explanation on degradation path. SpringerLink. [Link]

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Evaluating isotopic interference between Ro 106-9920 and Ro 106-9920-d5

Evaluating Isotopic Interference in LC-MS/MS Bioanalysis: A Comparative Guide on Ro 106-9920 and its Deuterated Internal Standard (Ro 106-9920-d5)

Pharmacological Context & Bioanalytical Demands

Ro 106-9920 is a potent, small-molecule inhibitor of the nuclear factor kappa B (NF-κB) pathway. Unlike broad-spectrum inhibitors, it selectively targets and blocks the ubiquitination of activated IκBα. By preventing IκBα's proteasomal degradation, Ro 106-9920 halts the subsequent nuclear translocation of NF-κB, effectively suppressing the expression of pro-inflammatory cytokines like TNF-α, IL-1β, and IL-6 1. This targeted mechanism makes it a critical investigative compound in models of acute kidney injury, ischemia/reperfusion injury, and systemic inflammation 2.

To quantify Ro 106-9920 in complex biological matrices (e.g., plasma, tissue homogenates) during pharmacokinetic (PK) and pharmacodynamic studies, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the analytical gold standard. However, the accuracy of LC-MS/MS relies entirely on the selection of a robust internal standard (IS) to normalize variations in extraction recovery, matrix-induced ion suppression, and instrument response 3.

Figure 1: Mechanism of Ro 106-9920 inhibiting IκBα ubiquitination and NF-κB activation.

The Causality of Isotopic Interference

When developing an assay, bioanalytical scientists must choose between a structural analog (SA-IS) and a stable isotope-labeled internal standard (SIL-IS). Ro 106-9920-d5, a SIL-IS containing five deuterium atoms, is vastly preferred because it perfectly mimics the chromatographic retention time and ionization efficiency of the unlabeled drug 4.

However, utilizing a SIL-IS introduces the risk of isotopic interference (cross-talk), which is governed by two distinct causal factors:

• Analyte-to-IS Interference (Natural Isotopic Contribution): The unlabeled Ro 106-9920 molecule (C₁₀H₇N₅OS) contains naturally occurring heavy isotopes (e.g., ¹³C, ³⁴S). Why does Ro 106-9920-d5 use a +5 Da mass shift? A +3 Da shift often suffers from residual M+3 natural isotope interference. By utilizing a +5 Da shift, the deuterated standard completely evades the natural isotopic envelope of the analyte. However, at the Upper Limit of Quantification (ULOQ), the sheer volume of analyte means even the trace M+5 natural isotope could theoretically contribute to the IS channel, requiring empirical validation.

• IS-to-Analyte Interference (Isotopic Impurity): The chemical synthesis of Ro 106-9920-d5 may yield trace amounts of incomplete deuteration, including the unlabelled (d0) compound. Because the IS is spiked at a constant working concentration across all samples, any d0 impurity acts as a static baseline addition to the analyte channel. If this static addition is too high, it will disproportionately skew the accuracy of low-concentration samples, leading to false-positive PK tailing.

Self-Validating Experimental Protocol

To ensure scientific integrity, the evaluation protocol must be a self-validating system. By testing the extremes of the calibration curve independently, the system isolates the specific source of any observed signal. This methodology strictly adheres to the FDA M10 Bioanalytical Method Validation Guidance 56.

Figure 2: Self-validating LC-MS/MS workflow for evaluating isotopic interference.

Step-by-Step Methodology:

• Matrix Preparation: Pool blank matrix (e.g., rat plasma) from at least six independent sources. Causality: This ensures baseline selectivity and prevents lot-specific endogenous lipids from mimicking isotopic interference.

• Analyte-to-IS Evaluation (The ULOQ Test): Spike the blank matrix with Ro 106-9920 at the ULOQ concentration. Do not add Ro 106-9920-d5. Extract and inject the sample, monitoring the IS MRM transition. Causality: We use the ULOQ because the absolute abundance of the M+5 natural isotope is highest at maximum analyte concentration.

• IS-to-Analyte Evaluation (The IS Zero Test): Spike the blank matrix with Ro 106-9920-d5 at the designated working concentration. Do not add the unlabeled analyte. Extract and inject, monitoring the analyte MRM transition. Causality: We use the working IS concentration because it is the exact amount added to every study sample, making its potential d0 impurity contribution constant.

• System Suitability (The LLOQ Anchor): Spike blank matrix with Ro 106-9920 at the LLOQ and Ro 106-9920-d5 at the working concentration. This sample serves as the denominator for calculating the ≤ 20% regulatory threshold.

Quantitative Data & Performance Comparison

The following table summarizes representative validation data comparing Ro 106-9920-d5 against a hypothetical structural analog (SA-IS) to highlight the specific interference profile and overall superiority of the deuterated standard.

Parameter	Ro 106-9920-d5 (SIL-IS)	Structural Analog (SA-IS)	Regulatory Threshold (FDA M10)
Mass Shift	+5 Da	N/A (Distinct m/z)	N/A
Analyte-to-IS Interference	0.8%	0.0%	≤ 5% of IS response
IS-to-Analyte Interference	12.5%	0.0%	≤ 20% of LLOQ response
Retention Time (RT)	Co-elutes (2.40 min)	RT Drift (2.85 min)	N/A
Matrix Effect Compensation	Excellent (Tracks ion suppression)	Poor (Divergent ionization)	N/A
Assay Precision (%CV)	3.2%	8.7%	≤ 15% (≤ 20% at LLOQ)

Data Synthesis: The SIL-IS (Ro 106-9920-d5) demonstrates a negligible analyte-to-IS contribution (0.8%), proving that a +5 Da mass shift is highly effective at evading the natural isotopic envelope of Ro 106-9920. The IS-to-analyte contribution sits at 12.5%, safely under the 20% FDA threshold, confirming acceptable isotopic purity from the manufacturer. While the structural analog exhibits zero isotopic cross-talk, it suffers from significant retention time drift (Δ 0.45 min). Because it elutes at a different time, it fails to experience the same matrix-induced ion suppression as the analyte, leading to a higher %CV (8.7%) and inferior assay precision.

Conclusion

Evaluating isotopic interference is not merely a regulatory checkbox; it is a mechanistic necessity dictated by the physics of mass spectrometry and the chemistry of isotope synthesis. Ro 106-9920-d5 provides vastly superior trackability for Ro 106-9920 compared to structural analogs. As long as its isotopic purity is rigorously validated using the self-contained protocols outlined above, it remains the optimal choice for ensuring high-fidelity bioanalytical data in drug development.

References

• Cayman Chemical. "Ro 106-9920 (CAS Number: 62645-28-7)". Source: Cayman Chemical.
• Taylor & Francis. "Suppression of nF-κB by ro 106-9920 alleviates ischemia/reperfusion-induced renal dysfunction and inflammation via modulation of neutrophil extracellular trap formation in acute kidney injury mice". Source: PubMed/Taylor & Francis.
• NIH PMC. "Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations". Source: NIH.
• Bioanalysis Zone. "Ask the Experts: the impact of internal standard response variability during chromatographic bioanalysis". Source: Bioanalysis Zone.
• FDA. "Bioanalytical Method Validation Guidance for Industry". Source: FDA.gov.
• Resolvemass. "Essential FDA Guidelines for Bioanalytical Method Validation". Source: Resolvemass.

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• 2. tandfonline.com [tandfonline.com]
• 3. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bioanalysis-zone.com [bioanalysis-zone.com]
• 5. fda.gov [fda.gov]
• 6. resolvemass.ca [resolvemass.ca]

Safety & Regulatory Compliance

Ro 106-9920-d5 proper disposal procedures

As a Senior Application Scientist, I understand that handling stable isotope-labeled internal standards like Ro 106-9920-d5 requires the exact same rigorous safety and disposal protocols as the unlabeled parent compound. In analytical chemistry and drug development, Ro 106-9920-d5 is primarily utilized as a deuterated internal standard for LC-MS/MS quantification. However, because it retains the potent biological activity of Ro 106-9920, improper disposal or accidental exposure poses significant biohazardous risks to laboratory personnel and the environment[1].

This guide provides a comprehensive, causality-driven framework for the safe handling, spill containment, and proper disposal of Ro 106-9920-d5.

Physicochemical & Hazard Profile

To design an effective disposal strategy, we must first understand the physical and chemical nature of the compound. Ro 106-9920-d5 is a hydrophobic small molecule that requires specific solvent handling and high-temperature destruction methods.

Property	Value
Product Name	Ro 106-9920-d5
IUPAC Name	6-[(Phenyl-d5)sulfinyl]tetrazolo[1,5-b]pyridazine
Molecular Weight	250.29 g/mol
Molecular Formula	C10H2D5N5OS
Primary Target	IKKβ / NF-κB Pathway
Solubility	DMSO (Primary solvent for stock solutions)[2]
Hazard Classification	Hazardous Laboratory Chemical / Toxic Waste[3][4]

Mechanistic Causality: Why Strict Disposal is Required

Standard laboratory chemicals can sometimes be neutralized or diluted, but biologically active kinase inhibitors like Ro 106-9920-d5 must be completely destroyed via incineration[4].

The Biological Context: Ro 106-9920 is a highly selective inhibitor of the NF-κB signaling pathway. Mechanistically, it blocks the ubiquitination of IκBα and the phosphorylation of IKKβ[5]. Under normal physiological conditions, IKKβ phosphorylates IκBα, marking it for proteasomal degradation and allowing the active p50/p65 NF-κB dimer to translocate to the nucleus to drive immune and inflammatory gene transcription[2][5].

By inhibiting this process, Ro 106-9920-d5 traps NF-κB in the cytoplasm. Accidental exposure (via inhalation of dust or dermal absorption of DMSO solutions) can lead to localized immunosuppression, respiratory irritation, and disruption of normal platelet activation and aggregation[3][5].

Mechanism of Ro 106-9920-d5 inhibiting the NF-κB pathway via IκBα stabilization.

Pre-Disposal: Spill Containment & Decontamination Protocol

In the event of a powder or solution spill, immediate containment is required to prevent aerosolization and surface contamination. This protocol is designed as a self-validating system to ensure zero residual compound remains.

Step 1: Isolation and PPE Donning

• Action: Evacuate non-essential personnel from the immediate area. Ensure the chemical fume hood is operating.

• PPE Required: Don chemical-resistant gloves (minimum standard BS EN 374:2003), tightly fitting safety goggles, a fully buttoned lab coat, and an N95/P100 respirator if a powder spill occurred outside a fume hood[3].

• Causality: Ro 106-9920-d5 is a fine powder. Air currents can easily aerosolize it, posing a severe inhalation hazard that bypasses epidermal barriers[1][3].

Step 2: Containment and Collection

• Action (Powder): Do not dry sweep. Cover the spill with damp absorbent paper towels to suppress dust formation. Carefully sweep the damp mass into a sealable, compatible hazardous waste container[3][4].

• Action (Liquid/DMSO Solution): Cover with finely-powdered liquid-binding material (e.g., diatomite or universal binders) to absorb the solvent[4]. Transfer the saturated binder to the waste container.

Step 3: Chemical Decontamination

• Action: Scrub the affected surface thoroughly with an alcohol-based solvent (e.g., 70% isopropanol or ethanol), followed by a secondary wash with copious amounts of soap and water[1][4].

• Causality: Ro 106-9920-d5 is highly hydrophobic. Using water alone will fail to solubilize the compound, leaving an invisible, biologically active film on the benchtop. Alcohol ensures complete solubilization and removal[4].

Step 4: System Validation

• Action: Perform a visual inspection of the decontaminated area using a clean, dry wipe. The wipe must show no residue. Ensure the sealed waste container exterior is wiped down before transport to the satellite accumulation area.

Standard Operating Procedure: Routine Disposal Workflow

Ro 106-9920-d5 and all materials that come into contact with it must never be disposed of down the drain or in standard municipal trash[3][4]. The compound contains sulfur and nitrogen, which emit toxic fumes (SOx, NOx) upon uncontrolled combustion[1][4]. Therefore, licensed high-temperature incineration is mandatory.

Step 1: Waste Segregation

• Solid Waste: Place empty vials, contaminated pipette tips, weighing boats, and used gloves into a designated rigid container lined with a heavy-duty plastic bag.

• Liquid Waste: Collect Ro 106-9920-d5 dissolved in solvents (e.g., DMSO) in a chemically compatible, high-density polyethylene (HDPE) or glass liquid waste carboy. Do not mix with incompatible materials such as strong oxidizing agents or strong acids/alkalis[1][4].

Step 2: Labeling and Storage

• Action: Label all containers clearly with "Hazardous Waste", the chemical name ("Ro 106-9920-d5 / DMSO solution"), and the primary hazard ("Toxic / NF-κB Inhibitor").

• Storage: Store in a cool, dry, well-ventilated satellite accumulation area, utilizing secondary containment (e.g., a spill tray) to capture any potential leaks[1][4].

Step 3: Final Disposal via Incineration

• Action: Transfer the waste to an approved, specialized waste disposal company in accordance with national and local environmental legislation[3][4].

• Causality: High-temperature incineration (typically >1000°C) is required to fully break the tetrazolo-pyridazine ring system and safely scrub the resulting sulfur and nitrogen oxides from the exhaust, preventing environmental contamination[1].

Standardized hazardous waste segregation and disposal workflow for Ro 106-9920-d5.

References

• DC Chemicals. "Safe Data Sheet - Ro 106-9920". Retrieved from:[Link][4]

• MDPI. "Role of NF-κB in Platelet Function". Retrieved from:[Link][5]

Sources

• 1. msds_v1.clearsynth.com [msds_v1.clearsynth.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. documents.tocris.com [documents.tocris.com]
• 4. Ro 106-9920|62645-28-7|MSDS [dcchemicals.com]
• 5. mdpi.com [mdpi.com]

Personal protective equipment for handling Ro 106-9920-d5

As a Senior Application Scientist, I have designed this comprehensive technical guide to establish a self-validating safety and operational framework for handling Ro 106-9920-d5 . This protocol bridges the gap between physicochemical hazard assessment and practical laboratory execution, ensuring both operator safety and the analytical integrity of your LC-MS/MS workflows.

Compound Profiling & Hazard Causality

Ro 106-9920-d5 (Molecular Weight: 250.29 Da) is the deuterated stable isotope-labeled internal standard (SIL-IS) of Ro 106-9920. The parent compound is a highly potent, cell-permeable inhibitor of NF-κB activation. Mechanistically, it selectively inhibits the ubiquitination of activated IκBα (IC50 = ~2.3 - 3 μM), which prevents its proteasomal degradation and subsequently blocks the downstream expression of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6[1].

The Causality of Risk: While Ro 106-9920 is not rigidly classified under highly toxic EC directives[2], its potent immunomodulatory activity presents a distinct occupational hazard. Inadvertent exposure (via inhalation of crystalline dust or dermal absorption) can suppress localized NF-κB-dependent immune responses. Furthermore, because Ro 106-9920-d5 is highly lipophilic and must be reconstituted in aggressive organic solvents like Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)[1], the risk of rapid dermal penetration increases exponentially during stock preparation.

Table 1: Physicochemical Parameters & Operational Implications

Parameter	Quantitative Value	Operational Implication
Target Activity	IC50 = 3 μM (IκBα ubiquitination)	Avoid mucosal exposure to prevent localized immune suppression.
Molecular Weight	250.29 Da (d5 isotopologue)	Critical for accurate LC-MS/MS molarity calculations (Parent: 245.26 Da).
Solubility (DMSO)	~20 mg/mL	High risk of rapid dermal transport; mandates double-gloving protocols.
Solubility (DMF)	~25 mg/mL	Mandates use of a chemical fume hood due to volatile organic vapors.
Storage (Powder)	-20°C	Must desiccate to room temperature before opening to prevent condensation.
Storage (Stock)	-80°C (up to 6 months)	Must aliquot immediately to prevent degradation from freeze-thaw cycles.

Mandatory Personal Protective Equipment (PPE) Protocol

Every protective measure described below operates as a self-validating system designed to mitigate the specific risks of handling biologically active powders and DMSO-based solutions[2].

• Primary Dermal Protection (Double Gloving):

  • Protocol: Don an inner layer of standard nitrile gloves (4 mil) and an outer layer of extended-cuff nitrile or neoprene gloves (8 mil).

  • Causality: DMSO acts as a chemical trojan horse, rapidly degrading standard nitrile and transporting dissolved solutes across the epidermal barrier. If a spill occurs on the outer glove, the operator has a critical 2-3 minute window to safely doff the contaminated outer layer while the inner glove maintains the dermal barrier.

• Respiratory & Mucosal Protection:

  • Protocol: Handle the dry powder strictly within a certified Class II Type A2 Biological Safety Cabinet (BSC) or a dedicated chemical fume hood with independent air supply[2]. Wear wrap-around splash goggles.

  • Causality: The crystalline solid form generates micro-dust particles. Inhalation bypasses first-pass metabolism, directly exposing mucosal immune cells to the NF-κB inhibitor.

• Body Protection:

  • Protocol: Wear a fully buttoned, fluid-resistant laboratory coat with knit cuffs. Ensure no exposed skin exists between the glove and the cuff.

Experimental Workflow: Reconstitution & LC-MS/MS Preparation

To maintain the structural integrity of the deuterated standard and ensure analytical reproducibility, follow this step-by-step methodology for preparing your SIL-IS stock solutions[3].

Step 1: Thermal Equilibration Remove the Ro 106-9920-d5 vial from -20°C storage. Place it unopened in a desiccator at room temperature for exactly 30 minutes. Rationale: Prevents atmospheric moisture from condensing on the cold powder, which would artificially inflate the mass and trigger hydrolysis.

Step 2: Containment & Transfer Inside the fume hood, use an anti-static micro-spatula to transfer the required mass to a pre-tared amber glass vial. Rationale: Amber glass mitigates potential UV-mediated degradation during benchtop handling.

Step 3: Solvent Reconstitution Add the calculated volume of anhydrous DMSO (e.g., 4.07 mL for 1 mg to achieve a 1 mM solution of the parent compound, adjusted for the d5 MW)[4]. Cap securely and vortex for 30 seconds until fully dissolved.

Step 4: Aliquoting & Cryopreservation Dispense 50 µL single-use aliquots into labeled, low-bind microcentrifuge tubes. Immediately transfer aliquots to a -80°C freezer. Rationale: Ro 106-9920 is highly susceptible to inactivation from repeated freeze-thaw cycles. Storing at -80°C extends stability to 6 months[3].

Figure 1: Standard operating workflow for Ro 106-9920-d5 reconstitution and storage.

Spill Management & Disposal Plan

In the event of an accidental spill, immediate and procedural containment is required to prevent environmental contamination and operator exposure[2][5].

Immediate Action for Spills:

• Isolation: If a DMSO-solubilized spill occurs, immediately halt work. Do not wipe initially, as mechanical wiping spreads the aggressive solvent and increases the surface area for off-gassing.

• Absorption: Cover the spill completely with a specialized chemical absorbent pad or an inert particulate absorbent (e.g., vermiculite or sand)[2].

• Neutralization: Carefully sweep the saturated absorbent into a hazardous waste bag using a disposable scraper. Wash the affected hood surface with copious amounts of soap and water, followed by a thorough 70% ethanol wipe-down.

Disposal Protocol: All waste materials contaminated with Ro 106-9920-d5 (including pipette tips, empty glass vials, used outer gloves, and absorbent pads) must be segregated. Place them into clearly labeled, sealable containers designated as "Hazardous Chemical Waste - Contains DMSO & Biologically Active Organics". Never dispose of Ro 106-9920 down the drain or in standard biohazard bags[2][5].

Figure 2: Mechanism of Ro 106-9920-d5 in the NF-κB signaling pathway.

References

• MedChemExpress. "Ro 106-9920 | NF-kappaB Inhibitor". MedChemExpress. 3

• Abcam. "Ro 106-9920, NF-kappaB inhibitor (CAS 62645-28-7)". Abcam Biochemicals.

• Tocris Bioscience. "Safety Data Sheet - Ro 106-9920". Tocris (Part of Bio-Techne). 2

• R&D Systems. "Ro 106-9920 | NFkB/IkB Inhibitors". R&D Systems.

• Cayman Chemical. "Ro 106-9920 (CAS Number: 62645-28-7)". Cayman Chemical. 1

• SCBIO. "Ro 106-9920-d5 | CAS 62645-28-7 (unlabeled)". Santa Cruz Biotechnology.

• Benchchem. "Ro106-9920 | 62645-28-7". Benchchem. 5

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• 1. caymanchem.com [caymanchem.com]
• 2. documents.tocris.com [documents.tocris.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Ro106-9920 | 62645-28-7 | Benchchem [benchchem.com]